2-Ethoxy-2-(oxan-4-yl)ethan-1-ol

Core Science & Biosynthesis

Bioisosteric Potential of 2-Ethoxy-2-(oxan-4-yl)ethan-1-ol Scaffolds

Content Type: Technical Whitepaper Audience: Medicinal Chemists, Lead Optimization Scientists, Drug Discovery Researchers

Executive Summary

In the landscape of modern drug discovery, the transition from "flat" aromatic scaffolds to sp³-rich architectures is a critical strategy for improving physicochemical properties.[1] The 2-Ethoxy-2-(oxan-4-yl)ethan-1-ol scaffold represents a high-value bioisostere designed to bridge the gap between lipophilic potency and aqueous solubility.

This guide analyzes the structural utility of this scaffold, specifically its role as a metabolically stable surrogate for phenyl-glycol motifs . By incorporating a tetrahydropyran (THP) core with a branched ethoxy-ethanol tail, this moiety offers a unique vector for modulating LogP, enhancing metabolic stability, and introducing specific hydrogen-bonding interactions in solvent-exposed pockets.

Structural Analysis & Bioisosteric Rationale

The THP Core: Beyond the Phenyl Ring

The tetrahydropyran-4-yl (oxan-4-yl) group is a classic bioisostere for phenyl and cyclohexyl rings. Unlike the phenyl ring, which is planar and lipophilic (LogP ~2.1), the THP ring is puckered (chair conformation) and significantly more polar (LogP ~0.3) due to the ether oxygen.

• Solubility: The ether oxygen acts as a hydrogen bond acceptor (HBA), lowering the overall lipophilicity (LogD) and improving aqueous solubility.

• Metabolic Blocking: Phenyl rings are prone to CYP450-mediated oxidation, particularly at the para-position. The THP ring, being fully saturated and oxygenated, is metabolically robust, effectively "blocking" this metabolic soft spot.

The Alpha-Ethoxy-Beta-Hydroxy Tail

The specific side chain, 2-ethoxy-ethan-1-ol , attached to the C4 position of the THP ring, creates a dense functional motif:

• Chirality: The C2 position (relative to ethanol) is a chiral center, allowing for the exploration of stereospecific binding interactions.

• H-Bond Network: The primary alcohol (C1-OH) serves as both an H-bond donor and acceptor, while the ethoxy ether oxygen and the THP oxygen serve as acceptors. This mimics the hydration shell of a protein surface, making it an ideal "solvent-front" motif.

• Conformational Bias: The ethoxy group introduces steric bulk (A-value effect) that restricts the rotation of the side chain, potentially locking the pharmacophore into a bioactive conformation.

Physicochemical Comparison Table

Property	Phenyl-Glycol Analog	Cyclohexyl-Glycol Analog	THP-Ethoxy-Ethanol (Target)
Hybridization	sp² (Planar)	sp³ (Chair)	sp³ (Chair)
LogP (Est.)	~2.5	~2.8	~1.2
H-Bond Acceptors	2	2	3
Metabolic Liability	High (Aromatic hydroxylation)	Medium (Aliphatic oxidation)	Low
Solubility	Low	Low	High

Strategic Synthesis Protocol

Retrosynthetic Analysis

Direct alkylation of THP-4-carbaldehyde is often plagued by regioselectivity issues. A more robust, self-validating route involves the modification of ethyl 2-(oxan-4-yl)acetate . This pathway allows for the sequential introduction of the ethoxy group and the reduction of the ester, ensuring high purity and yield.

Detailed Experimental Workflow

Objective: Synthesis of 2-Ethoxy-2-(oxan-4-yl)ethan-1-ol from Ethyl 2-(oxan-4-yl)acetate.

Step 1: Alpha-Bromination (Hell-Volhard-Zelinsky Variant)

• Reagents: Ethyl 2-(oxan-4-yl)acetate, N-Bromosuccinimide (NBS), catalytic AIBN, CCl₄ (or Trifluorotoluene as a green alternative).

• Protocol: Reflux the ester with 1.1 eq NBS and AIBN. The reaction is monitored by TLC (disappearance of starting material).

• Checkpoint: ¹H NMR should show a downfield shift of the alpha-proton (from ~2.3 ppm to ~4.2 ppm).

Step 2: Nucleophilic Substitution (Williamson Ether Synthesis)

• Reagents: Sodium ethoxide (NaOEt) in anhydrous ethanol.

• Protocol: Treat the alpha-bromo ester with NaOEt at 0°C, then warm to room temperature.

• Causality: Low temperature is crucial to favor substitution (Sɴ2) over elimination (E2), which would form the conjugated enol ether.

• Checkpoint: GC-MS will confirm the mass shift corresponding to the -OEt incorporation.

Step 3: Reductive Cleavage

• Reagents: Lithium Aluminum Hydride (LiAlH₄) or Sodium Borohydride (NaBH₄) with LiCl.

• Protocol: Add the ethoxy-ester dropwise to a suspension of LiAlH₄ in THF at 0°C. Quench with Fieser method (Water, 15% NaOH, Water).

• Validation: IR spectroscopy will show the disappearance of the carbonyl stretch (~1735 cm⁻¹) and the appearance of a broad hydroxyl stretch (~3400 cm⁻¹).

Synthesis Pathway Diagram

Figure 1: Step-by-step synthetic pathway prioritizing regiocontrol and yield.

Applications in Drug Design[1][2][3]

Solubility Enhancement in Kinase Inhibitors

Many kinase inhibitors suffer from poor solubility due to flat, aromatic hinge-binding motifs. Attaching the 2-ethoxy-2-(oxan-4-yl)ethan-1-ol tail to the solvent-exposed region of the inhibitor can dramatically improve ADME properties.

• Mechanism: The THP ring disrupts pi-stacking aggregation, while the hydroxyl group interacts with bulk water.

• Case Study Analog: This approach mirrors the optimization of Venetoclax , where solubilizing ether/alcohol chains were used to balance the lipophilicity of the core pharmacophore [1].

Fragment-Based Drug Discovery (FBDD)

This scaffold serves as an excellent "polar fragment" for screening. Its molecular weight (<200 Da) and balanced hydrophilicity make it an ideal starting point for growing into hydrophobic pockets.

• Linking Strategy: The primary alcohol can be converted to a mesylate or tosylate for coupling to amines or phenols, serving as a robust linker in PROTAC design.

Metabolic Stability Logic Diagram

Figure 2: Mechanistic impact of THP-Ethoxy replacement on metabolic stability.

References

• Souers, A. J., et al. (2013). ABT-199, a potent and selective BCL-2 inhibitor for the treatment of chronic lymphocytic leukemia. Nature Medicine. [Link]

• Meanwell, N. A. (2011). Synopsis of some recent tactical application of bioisosteres in drug design. Journal of Medicinal Chemistry.[1][2][3] [Link]

• Wuitschik, G., et al. (2010). Oxetanes as versatile elements in drug discovery and synthesis. Angewandte Chemie International Edition. [Link]

• Nortcliffe, A., et al. (2017). Synthesis of 4-aminotetrahydropyran scaffolds for drug discovery. Bioorganic & Medicinal Chemistry.[4][2][3][5][6][7] [Link]

Sources

• 1. Nonclassical Phenyl Bioisosteres as Effective Replacements in a Series of Novel Open-Source Antimalarials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. img01.pharmablock.com [img01.pharmablock.com]
• 3. mykhailiukchem.org [mykhailiukchem.org]
• 4. Bioisosteres are Still Developing: Examples of Fascinating Phenyl Bioisosteres - PRISM BioLab [prismbiolab.com]
• 5. ijprajournal.com [ijprajournal.com]
• 6. Synthesis method of 2, 2-ethoxyethanol - Eureka | Patsnap [eureka.patsnap.com]
• 7. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Protocols for oxidizing 2-Ethoxy-2-(oxan-4-yl)ethan-1-ol to carboxylic acid

Application Note: Strategic Oxidation of 2-Ethoxy-2-(oxan-4-yl)ethan-1-ol

Part 1: Executive Summary & Molecular Analysis

The Challenge: Oxidizing 2-Ethoxy-2-(oxan-4-yl)ethan-1-ol presents a specific chemoselective challenge. While the primary alcohol is the target, the molecule contains a

-ethoxy ether linkage and a tetrahydropyran (oxan-4-yl) ring .

• Acid Sensitivity: The

  -ethoxy group is susceptible to acid-catalyzed -elimination (forming an enol ether) or cleavage under the harsh, strongly acidic conditions typical of Jones Oxidation (CrO /H SO ).

• Steric Bulk: The oxan-4-yl group at the

  -position creates moderate steric hindrance, potentially slowing down bulky oxidants.

• Chemoselectivity: The goal is to oxidize the terminal alcohol to a carboxylic acid without degrading the ether or opening the oxane ring.

Strategic Recommendation: To ensure high yield and purity, we recommend TEMPO-mediated oxidation as the primary protocol. It operates at neutral-to-basic pH, preventing acid-catalyzed side reactions. A Two-Step (Swern

Pinnick) protocol is provided as a high-precision alternative for small-scale, high-value synthesis where isolation of the aldehyde intermediate is desired.

Part 2: Chemical Analysis & Pathway Visualization

The following diagram illustrates the structural transformation and the competing risk pathways.

Figure 1: Reaction pathway highlighting the target transformation and the risk of acid-catalyzed elimination.

Part 3: Experimental Protocols

Protocol A: TEMPO-Mediated Oxidation (The "Anelli" Method)

Best for: Scalability, Speed, and "Green" Chemistry. Avoids strong acid.

Mechanism: The catalytic nitroxyl radical (TEMPO) is oxidized to an ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

-oxoammonium species by a stoichiometric co-oxidant (NaOCl). This species oxidizes the alcohol to the aldehyde and subsequently to the carboxylic acid.[1][2][3][4][5]

Reagents:

• Substrate: 2-Ethoxy-2-(oxan-4-yl)ethan-1-ol (1.0 equiv)

• Catalyst: TEMPO (2,2,6,6-Tetramethylpiperidinyloxy) (0.02 equiv / 2 mol%)

• Co-oxidant: Sodium Hypochlorite (NaOCl, commercial bleach, ~10-13%) (2.2 equiv)

• Co-catalyst: KBr (0.1 equiv)

• Buffer: NaHCO

  (saturated aqueous solution)

• Solvent: Dichloromethane (DCM) / Water biphasic mixture.

Step-by-Step Procedure:

• Preparation: In a round-bottom flask equipped with a magnetic stir bar and a thermometer, dissolve the substrate (10 mmol) in DCM (25 mL).

• Catalyst Addition: Add a solution of KBr (1 mmol) and TEMPO (0.2 mmol) in water (5 mL).

• Cooling: Cool the biphasic mixture to 0 °C using an ice/water bath. Vigorous stirring is essential to mix the phases.

• Oxidant Addition: Slowly add the NaOCl solution (22 mmol) dropwise over 20–30 minutes.

  • Critical Control: Maintain the internal temperature below 5 °C. The reaction is exothermic.

  • pH Control: Simultaneously add saturated NaHCO

    as needed to maintain pH 8.5–9.5. (If the pH drops below 8, reaction slows; if >10, decomposition may occur).

• Reaction: Stir vigorously at 0 °C for 1 hour, then allow to warm to room temperature for 1–2 hours.

• Quenching: Quench excess oxidant by adding saturated sodium thiosulfate (Na

  S O ) solution (10 mL) and stirring for 15 minutes. (Starch-iodide paper should show no blue color).

• Workup:

  • Acidify the aqueous layer carefully with 1M HCl to pH ~2–3 (Do not go lower to protect the ether).

  • Extract with DCM (

    mL).

  • Combine organics, wash with brine, dry over Na

    SO , and concentrate

  • Note: The carboxylic acid product may be soluble in water at neutral pH; ensure acidification before extraction.

Protocol B: Two-Step "Fail-Safe" (Swern Oxidation Pinnick Oxidation)

Best for: High-value substrates, strict impurity control, or if TEMPO fails.

Phase 1: Swern Oxidation (Alcohol

Aldehyde)

• Activation: In a dry flask under N

  , dissolve Oxalyl Chloride (1.1 equiv) in dry DCM at -78 °C. Add DMSO (2.2 equiv) dropwise. Stir for 15 min.

• Addition: Add the substrate (1.0 equiv) in DCM dropwise. Stir for 30 min at -78 °C.

• Termination: Add Triethylamine (5.0 equiv). Stir 10 min, then warm to room temperature.

• Workup: Quench with water, extract with DCM. Do not purify extensively; use the crude aldehyde immediately for Phase 2 to prevent hydration/polymerization.

Phase 2: Pinnick Oxidation (Aldehyde

Carboxylic Acid)

• Setup: Dissolve the crude aldehyde in t-Butanol/Water (3:1 ratio). Add 2-Methyl-2-butene (5-10 equiv) as a scavenger for HOCl.

• Oxidation: Add NaClO

  (Sodium Chlorite, 1.5 equiv) and NaH PO (1.5 equiv) in water.

• Reaction: Stir at room temperature for 2–4 hours. The yellow color indicates active oxidant.

• Workup: Acidify to pH 3, extract with Ethyl Acetate.

Part 4: Data Interpretation & Quality Control

Expected Analytical Data:

Technique	Expected Signal / Observation	Interpretation
TLC	Disappearance of starting material ( in 30% EtOAc/Hex). Appearance of streak/spot at baseline (acid).	Conversion check.
H-NMR	Disappearance of triplet at 3.6-3.8 ppm (-CH OH). Appearance of broad singlet 10-12 ppm (-COOH ).	Confirmation of oxidation state.[2]
IR	Strong band at 1700-1730 cm (C=O). Broad stretch 2500-3300 cm (O-H).	Functional group verification.
MS (ESI-)	[M-H] peak corresponding to Molecular Weight + 14 Da (net gain of O, loss of 2H).	Mass confirmation.

Troubleshooting Guide:

• Issue: Low Yield / Incomplete Reaction.

  • Cause: "Stalling" due to TEMPO deactivation.

  • Fix: Add a fresh aliquot of TEMPO (1 mol%) and re-check pH. Ensure vigorous stirring (mass transfer limitation).

• Issue: Chlorinated Byproducts.

  • Cause: Excess NaOCl or low pH.

  • Fix: Use the Zhao Modification : Use catalytic NaOCl (5 mol%) and stoichiometric NaClO

    as the terminal oxidant.

• Issue: Ether Cleavage.

  • Cause: Acidic workup was too harsh (pH < 1).

  • Fix: Acidify only to pH 3-4 using citrate buffer instead of HCl.

Part 5: Decision Logic for Scale-Up

Figure 2: Decision matrix for selecting the optimal oxidation protocol.

References

• Anelli, P. L., et al. (1987).[6] "Fast and selective oxidation of primary alcohols to aldehydes or to carboxylic acids and of secondary alcohols to ketones mediated by oxoammonium salts under two-phase conditions."[6] The Journal of Organic Chemistry.

• Zhao, M., et al. (1999).[6][7] "Oxidation of Primary Alcohols to Carboxylic Acids with Sodium Chlorite Catalyzed by TEMPO and Bleach." The Journal of Organic Chemistry.

• Pinnick, H. W., et al. (1981).

  -unsaturated aldehydes." Tetrahedron.

• Tojo, G., & Fernandez, M. (2006). Oxidation of Alcohols to Aldehydes and Ketones: A Guide to Current Common Practice. Springer.

Sources

• 1. Jones Oxidation [organic-chemistry.org]
• 2. organicchemistrytutor.com [organicchemistrytutor.com]
• 3. Jones oxidation - Wikipedia [en.wikipedia.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. TEMPO Plus Co-Oxidant - Wordpress [reagents.acsgcipr.org]
• 6. beckassets.blob.core.windows.net [beckassets.blob.core.windows.net]
• 7. Carboxylic acid synthesis by oxidation of alcohols [organic-chemistry.org]

Reductive amination using 2-Ethoxy-2-(oxan-4-yl)ethan-1-ol derivatives

Application Note & Protocol

Reductive Amination using 2-Ethoxy-2-(oxan-4-yl)ethan-1-ol Derivatives: A Modular Approach for Synthesizing Novel Amines in Drug Discovery

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Strategic Value of Reductive Amination and the Tetrahydropyran Motif

Reductive amination stands as one ofthe most powerful and widely utilized C-N bond-forming reactions in medicinal chemistry.[1] Its efficiency, operational simplicity, and broad substrate scope make it a cornerstone for the synthesis of secondary and tertiary amines, which are prevalent in a vast number of pharmaceutical agents. The reaction proceeds through a one-pot sequence involving the formation of an imine or iminium ion from a carbonyl compound and an amine, followed by in-situ reduction.[2][3]

This guide focuses on the application of derivatives from 2-Ethoxy-2-(oxan-4-yl)ethan-1-ol, a building block that introduces the tetrahydropyran (THP) or oxane ring. The THP moiety is a "privileged" scaffold in modern drug design.[4] It often serves as a bioisosteric replacement for carbocyclic rings like cyclohexane, offering distinct advantages such as reduced lipophilicity, improved aqueous solubility, and the introduction of a hydrogen bond acceptor (the ring oxygen) to enhance target binding interactions.[5] These modulations can profoundly improve a drug candidate's absorption, distribution, metabolism, and excretion (ADME) profile, which is critical for clinical success.[5]

By leveraging this specific building block, researchers can systematically introduce the advantageous THP motif into a diverse library of amine-containing molecules, accelerating the discovery of novel therapeutics.

The Chemical Principle: Mechanism of Reductive Amination

The reductive amination process is a sequential reaction that occurs in a single pot. It begins with the nucleophilic attack of an amine on the carbonyl carbon of an aldehyde or ketone. This is typically performed under neutral or weakly acidic conditions, which are sufficient to catalyze the dehydration of the intermediate hemiaminal to form a C=N double bond—an imine (from a primary amine) or an iminium ion (from a secondary amine).[6][7] A carefully chosen reducing agent, already present in the mixture, then selectively reduces this imine/iminium ion to the final amine product.[2][8]

The key to a successful one-pot reaction is the use of a reducing agent that is more reactive towards the protonated imine/iminium intermediate than the starting carbonyl compound.[8][9] This selectivity prevents premature reduction of the aldehyde or ketone starting material.

Caption: General mechanism of reductive amination.

Preparing the Key Intermediate: Oxidation of 2-Ethoxy-2-(oxan-4-yl)ethan-1-ol

The title compound is an alcohol and must first be oxidized to its corresponding aldehyde, 2-ethoxy-2-(oxan-4-yl)acetaldehyde , to serve as the carbonyl partner in the reductive amination. A mild and selective oxidation method is required to prevent over-oxidation to a carboxylic acid. Dess-Martin Periodinane (DMP) is an excellent choice for this transformation due to its high efficiency, neutral pH, and compatibility with various functional groups.

Protocol 1: Synthesis of 2-ethoxy-2-(oxan-4-yl)acetaldehyde

• Setup: To a flame-dried round-bottom flask under a nitrogen atmosphere, add dichloromethane (DCM, 10 mL per 1 mmol of alcohol).

• Reagents: Add 2-ethoxy-2-(oxan-4-yl)ethan-1-ol (1.0 eq). Cool the solution to 0 °C in an ice bath.

• Oxidation: Add Dess-Martin Periodinane (1.1 - 1.2 eq) portion-wise over 15 minutes, ensuring the internal temperature does not rise significantly.

• Monitoring: Stir the reaction at 0 °C, allowing it to slowly warm to room temperature over 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting alcohol is fully consumed.

• Quenching: Upon completion, quench the reaction by adding a 1:1 mixture of saturated aqueous sodium bicarbonate (NaHCO₃) and sodium thiosulfate (Na₂S₂O₃) (5 mL per 1 mmol of alcohol). Stir vigorously for 20-30 minutes until the layers are clear.

• Workup: Transfer the mixture to a separatory funnel. Extract the aqueous layer twice with DCM. Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

• Purification: The crude aldehyde is often pure enough to be used directly in the next step. If necessary, it can be purified by flash column chromatography on silica gel.

Core Protocol: Reductive Amination with 2-ethoxy-2-(oxan-4-yl)acetaldehyde

This protocol details a general and robust procedure using Sodium Triacetoxyborohydride (NaBH(OAc)₃), a mild and highly selective reducing agent that obviates the need for strict pH control.[10][11]

Choosing the Right Reducing Agent

The success of a reductive amination hinges on the choice of reducing agent. While several options exist, they differ in reactivity, selectivity, and optimal reaction conditions.

Reducing Agent	Formula	Typical Solvents	Key Advantages	Considerations
Sodium Triacetoxyborohydride (STAB)	NaBH(OAc)₃	DCE, DCM, THF[12]	Mild and highly selective for imines/iminiums. Tolerates a wide range of functional groups. No need for pH control.[10]	Moisture-sensitive.[12] Generally preferred for most applications.
Sodium Cyanoborohydride	NaBH₃CN	MeOH, EtOH[12]	Selectively reduces imines at mildly acidic pH (5-6).[8] Stable in aqueous and alcoholic solvents.[8]	Highly toxic (cyanide byproduct). Requires careful pH monitoring to avoid reduction of the carbonyl starting material.[13]
Sodium Borohydride	NaBH₄	MeOH, EtOH[12]	Inexpensive and readily available.	Reduces aldehydes and ketones. Must be added after imine formation is complete (indirect method), making it less convenient for one-pot synthesis.[10][12]

Step-by-Step Experimental Procedure

This protocol describes the reaction with a generic primary amine (R-NH₂).

• Setup: To a dry round-bottom flask under a nitrogen atmosphere, add the aldehyde 2-ethoxy-2-(oxan-4-yl)acetaldehyde (1.0 eq).

• Solvent & Amine: Dissolve the aldehyde in 1,2-dichloroethane (DCE, 0.1 M concentration). Add the primary or secondary amine of choice (1.0 - 1.2 eq).

• Imine Formation: If the amine is a hydrochloride salt, add a non-nucleophilic base like triethylamine (Et₃N, 1.1 eq) to liberate the free amine. Stir the mixture at room temperature for 30-60 minutes to facilitate imine formation. For less reactive ketones or amines, a catalytic amount of acetic acid (0.1 eq) can be added.[11]

• Reduction: Add Sodium Triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq) portion-wise to the reaction mixture. Be cautious of initial gas evolution.

• Reaction: Continue stirring at room temperature. The reaction is typically complete within 3-24 hours. Monitor progress by TLC or LC-MS.

• Quenching: Once the reaction is complete, carefully quench by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Workup: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous phase with DCM or ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄. Filter and concentrate the solvent under reduced pressure. The resulting crude product can be purified by flash column chromatography on silica gel to yield the desired amine.

Caption: Experimental workflow from starting alcohol to final amine product.

Substrate Scope and Expected Products

The described protocol is compatible with a wide range of primary and secondary amines, allowing for the creation of diverse molecular libraries.

Amine Substrate	Amine Type	Expected Product Structure	Notes
Benzylamine	Primary, Aromatic	A standard substrate, typically provides high yields.
Morpholine	Secondary, Cyclic	Excellent nucleophile; reactions are often rapid.[14]
Aniline	Primary, Aromatic (Weakly basic)	Weaker nucleophilicity may require longer reaction times or gentle heating.[10]
Cyclohexylamine	Primary, Aliphatic	A strong nucleophile, leading to efficient conversion.
Ammonia (as NH₄OAc)	Primary	Can be used to synthesize primary amines from the aldehyde.[11]

(Note: Placeholder images are used for structures. The actual structures would show the 2-ethoxy-2-(oxan-4-yl)ethyl moiety attached to the nitrogen of the respective amine substrate.)

Conclusion

The reductive amination of 2-ethoxy-2-(oxan-4-yl)acetaldehyde, derived from its corresponding alcohol, is a highly effective and modular strategy for synthesizing novel amines incorporating the medicinally relevant tetrahydropyran scaffold. The use of mild and selective reagents like sodium triacetoxyborohydride ensures broad functional group tolerance and high yields, making this protocol a valuable tool for researchers in drug discovery and synthetic chemistry.

References

• Wikipedia. (n.d.). Reductive amination. Retrieved from [Link]

• Master Organic Chemistry. (2017). Reductive Amination, and How It Works. Retrieved from [Link]

• University of Rochester. (n.d.). Reductive Amination - Common Conditions. Retrieved from [Link]

• Organic Chemistry Tutor. (n.d.). Reductive Amination. Retrieved from [Link]

• Roiban, G.-D., et al. (2018). A Mechanism for Reductive Amination Catalyzed by Fungal Reductive Aminases. ACS Catalysis. Retrieved from [Link]

• Chemistry Steps. (2024). Reductive Amination. Retrieved from [Link]

• Synple Chem. (n.d.). Application Note – Reductive Amination. Retrieved from [Link]

• Organic Chemistry Tutor (YouTube). (2016). Reductive Amination of Ketones & Aldehydes With NaBH3CN. Retrieved from [Link]

• PMC. (n.d.). Contemporary Strategies for the Synthesis of Tetrahydropyran Derivatives. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Retrieved from [Link]

• Abdel-Magid, A. F., et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. The Journal of Organic Chemistry. Retrieved from [Link]

• Myers, A. (n.d.). Myers Chem 115: Reductive Amination. Retrieved from [Link]

• Chemistry Steps. (2024). Aldehydes and Ketones to Amines. Retrieved from [Link]

• Rowles, I., et al. (n.d.). Engineered Biocatalysts for Enantioselective Reductive Aminations of Cyclic Secondary Amines. Retrieved from [Link]

• The Royal Society of Chemistry. (2020). Supplementary information. Retrieved from [Link]

• Chemical Communications (RSC Publishing). (n.d.). Reductive amination of ketones/aldehydes with amines using BH3N(C2H5)3 as a reductant. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of 2-[2-(4-chlorophenyl)-ethoxy]ethanol. Retrieved from [Link]

• Google Patents. (n.d.). WO2015035541A1 - Preparation method of 2-(4-ethoxy phenyl)-2-methyl propanol.

• Zhang, R., et al. (2017). Efficient Synthesis of Secondary Amines by Reductive Amination of Curdlan Staudinger Ylides. Retrieved from [Link]

• Atlantis Press. (n.d.). Study on Synthesis Of Oxetan-3-ol. Retrieved from [Link]

• Google Patents. (n.d.). RU2384577C2 - Method of producing 2-(oxiran-2-yl)-ethanol.

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. Reductive amination - Wikipedia [en.wikipedia.org]
• 3. Reductive Amination - Chemistry Steps [chemistrysteps.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. img01.pharmablock.com [img01.pharmablock.com]
• 6. organicchemistrytutor.com [organicchemistrytutor.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. One of the reductants for reductive amination: sodium cyanoborohydride_Chemicalbook [chemicalbook.com]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 12. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 13. Aldehydes and Ketones to Amines - Chemistry Steps [chemistrysteps.com]
• 14. d-nb.info [d-nb.info]

Protecting group strategies for 2-Ethoxy-2-(oxan-4-yl)ethan-1-ol

Application Note & Protocol Guide

Executive Summary

This guide details the strategic protection of 2-Ethoxy-2-(oxan-4-yl)ethan-1-ol (CAS: 2758001-94-2), a specialized building block featuring a primary alcohol, a vicinal ethoxy ether, and a tetrahydropyran-4-yl (oxan-4-yl) ring.

The primary challenge in handling this molecule is not the inherent instability of the core, but the need for orthogonality . The primary alcohol must be masked to permit electrophilic or nucleophilic transformations on the THP ring or to facilitate coupling reactions without interference. This guide prioritizes Silyl Ether (TBS) and Benzyl Ether (Bn) strategies due to their proven reliability in multi-step synthesis involving ether-rich scaffolds.

Structural Analysis & Reactivity Profile

Before selecting a protecting group, one must understand the specific electronic and steric environment of the substrate.

Feature	Structural Insight	Chemical Implication
Primary Alcohol (C1)	Unhindered nucleophile.	Highly reactive toward electrophiles; easy to protect with bulky silyl groups.
Ethoxy Group (C2)	-alkoxy substituent.[1]	Creates a potential for -elimination if the alcohol is activated (e.g., mesylation) under basic conditions.
Oxan-4-yl Ring (C2)	Cyclic ether (4-substituted).	Crucial Distinction: Unlike a "THP protecting group" (acetal), this is a 4-substituted ether. It is stable to mild/moderate acids but sensitive to strong Lewis acids (e.g., ).
Steric Bulk	Moderate at C2.	The C2 center is quaternary-like (chiral). Bulky protecting groups (TBDPS, Trityl) may show slower kinetics but higher selectivity.

Decision Matrix: Selecting the Right Strategy

Figure 1: Decision tree for selecting the optimal protecting group based on downstream chemical compatibility.

Strategy A: Silyl Ether Protection (Recommended)[2]

Protecting Group: tert-Butyldimethylsilyl (TBS or TBDMS) Rationale: TBS ethers are the "Gold Standard" for primary alcohols. They are stable to basic hydrolysis, alkylating agents, and mild oxidizers. Crucially, they are removed under neutral conditions using Fluoride sources (TBAF), preserving the integrity of the oxan-4-yl ring.

Protocol 1: TBS Protection of 2-Ethoxy-2-(oxan-4-yl)ethan-1-ol

Reagents:

• Substrate (1.0 equiv)

• TBS-Cl (1.2 equiv)

• Imidazole (2.5 equiv)

• DMAP (0.1 equiv - optional catalyst)

• Dichloromethane (DCM) or DMF (Anhydrous)

Step-by-Step Methodology:

• Setup: Flame-dry a round-bottom flask and cool under Nitrogen (

  ). Add a magnetic stir bar.

• Solvation: Dissolve 2-Ethoxy-2-(oxan-4-yl)ethan-1-ol (1.0 mmol) in anhydrous DMF (3.0 mL).

  • Note: DMF is preferred over DCM to accelerate the reaction via the formation of the reactive N-silyl imidazole species.

• Base Addition: Add Imidazole (2.5 mmol) in one portion. Stir until dissolved.

• Silylation: Cool the solution to 0°C (ice bath). Add TBS-Cl (1.2 mmol) portion-wise over 5 minutes.

• Reaction: Remove the ice bath and stir at Room Temperature (RT) for 2–4 hours.

  • Monitoring: Check TLC (Stain: PMA or Anisaldehyde). The product will be less polar (higher

    ) than the starting alcohol.

• Quench: Dilute with Diethyl Ether (

  ) and add saturated aqueous .

• Workup: Wash the organic layer with Water (

  ) to remove DMF, then Brine ( ). Dry over , filter, and concentrate.

• Purification: Flash chromatography (Hexanes/EtOAc, typically 9:1 to 4:1).

Deprotection (The "Release"): Treat the protected intermediate with TBAF (1.1 equiv) in THF at 0°C

RT for 1 hour.

Strategy B: Benzyl Ether Protection (High Stability)

Protecting Group: Benzyl (Bn) Rationale: If the substrate must endure harsh acidic conditions (e.g., HCl-mediated hydrolysis elsewhere) or strong nucleophiles that might cleave silyl ethers, the Benzyl group is the "Fortress." Caution: The ethoxy group at C2 makes the substrate prone to elimination if heated with strong base. Temperature control is critical.

Protocol 2: Williamson Ether Synthesis (Benzylation)[3]

Reagents:

• Substrate (1.0 equiv)

• Benzyl Bromide (BnBr) (1.2 equiv)

• Sodium Hydride (NaH, 60% dispersion) (1.5 equiv)

• TBAI (Tetrabutylammonium iodide) (0.05 equiv - catalyst)

• THF or DMF (Anhydrous)

Step-by-Step Methodology:

• Activation: In a flame-dried flask under

  , suspend NaH (1.5 mmol) in anhydrous THF (5 mL) at 0°C .

• Alkoxide Formation: Add a solution of 2-Ethoxy-2-(oxan-4-yl)ethan-1-ol (1.0 mmol) in THF dropwise.

  • Critical Step: Stir at 0°C for 30 minutes. Do not heat. The evolution of

    gas indicates alkoxide formation.

• Electrophile Addition: Add TBAI (catalytic) followed by Benzyl Bromide (1.2 mmol) dropwise.

• Reaction: Allow the mixture to warm slowly to RT and stir for 6–12 hours.

• Quench: Cool to 0°C. Carefully add saturated

  solution dropwise to quench excess NaH.

• Workup: Extract with EtOAc (

  ). Wash combined organics with Water and Brine. Dry over .

• Purification: Silica gel chromatography.

Deprotection: Hydrogenolysis:

(1 atm), 10% Pd/C, MeOH/EtOAc, RT, 4–12 h. Note: The oxan-4-yl ring is stable to standard hydrogenolysis.

Comparative Data & Validation

Stability Profile Comparison

Condition	Free Alcohol	TBS-Protected	Bn-Protected	Acetate-Protected
Basic (NaOH/H2O)	Stable	Stable	Stable	Unstable
Acidic (1M HCl)	Stable	Labile (<1h)	Stable	Stable
Oxidative (PCC)	Unstable (Aldehyde)	Stable	Stable	Stable
Fluoride (TBAF)	Stable	Cleaved	Stable	Stable
Reduction (H2/Pd)	Stable	Stable	Cleaved	Stable

Workflow Visualization

Figure 2: Standard workflow for Silyl Ether protection and validation.

References

• Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis, 5th Edition.[2] John Wiley & Sons.[3]

• Kocienski, P. J. (2005). Protecting Groups, 3rd Edition.[4] Thieme Medical Publishers.

• Corey, E. J., & Venkateswarlu, A. (1972). Protection of hydroxyl groups as tert-butyldimethylsilyl derivatives. Journal of the American Chemical Society, 94(17), 6190–6191.

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry, 2nd Edition. Oxford University Press. (Chapter 24: Chemoselectivity and Protecting Groups).[3]

Disclaimer: The protocols provided herein are based on standard chemical principles and literature precedents. Researchers should perform their own risk assessments and pilot reactions before scaling up.

Sources

• 1. rsc.org [rsc.org]
• 2. chemistry.com.pk [chemistry.com.pk]
• 3. content.e-bookshelf.de [content.e-bookshelf.de]
• 4. wiley.com [wiley.com]

Application Note: Microwave-Assisted Synthesis of 2-Ethoxy-2-(oxan-4-yl)ethan-1-ol

Executive Summary

This application note details the optimized protocol for the synthesis of 2-Ethoxy-2-(oxan-4-yl)ethan-1-ol (IUPAC: 2-ethoxy-2-(tetrahydro-2H-pyran-4-yl)ethanol). This molecule represents a critical "beta-alkoxy alcohol" building block, often utilized in the development of kinase inhibitors and metabolic modulators where the tetrahydropyran (THP) moiety serves as a polar, non-aromatic bioisostere.

Traditional thermal synthesis of beta-alkoxy alcohols via epoxide ring-opening is often plagued by long reaction times (12–24 hours) and poor regioselectivity, resulting in mixtures of primary and secondary ethers. This guide presents a Microwave-Assisted Organic Synthesis (MAOS) workflow that leverages the dielectric heating properties of ethanol and specific Lewis acid catalysis to achieve:

• Rapid Kinetics: Reduction of reaction time from 16 hours to <20 minutes.

• High Regioselectivity: >95:5 preference for the 2-ethoxy isomer (target) over the 1-ethoxy isomer.

• Scalability: Validated protocols for both single-mode (0.5–5 mmol) and batch scale-up.

Retrosynthetic Analysis & Mechanism

The most direct and atom-economical route to 2-Ethoxy-2-(oxan-4-yl)ethan-1-ol is the nucleophilic ring-opening of 2-(oxan-4-yl)oxirane with ethanol.

Mechanistic Insight: Regiocontrol

The reaction outcome is dictated by the mechanism of the epoxide opening:

• Basic Conditions (SN2): The nucleophile (EtO⁻) attacks the least hindered carbon (C1), yielding the wrong isomer (1-ethoxy-2-hydroxy).

• Acidic Conditions (Borderline SN1/SN2): The epoxide oxygen is protonated/coordinated, weakening the C-O bonds. The nucleophile (EtOH) attacks the carbon that can best stabilize a partial positive charge. The C2 position, being secondary and adjacent to the THP ring, stabilizes the transition state better than the primary C1.

• Microwave Effect: Microwave irradiation provides rapid, uniform heating, overcoming the activation energy barrier for the sterically more demanding attack at C2, significantly improving yield compared to conventional reflux.

Figure 1: Synthetic pathway highlighting the critical microwave-assisted regioselective ring-opening step.

Experimental Protocols

Precursor Synthesis: 2-(oxan-4-yl)oxirane

Note: If the epoxide is not commercially available, synthesize as follows.

• Reagents: 4-Vinyl-tetrahydro-2H-pyran (1.0 eq), m-CPBA (1.2 eq), DCM (0.5 M).

• Procedure: Stir reactants at 0°C to RT for 4 hours. Quench with saturated NaHCO₃/Na₂S₂O₃. Extract with DCM.

• Yield: Typically >85%. Use directly in the MW step.

Core Protocol: Microwave-Assisted Ring Opening

This protocol uses Bismuth(III) Triflate [Bi(OTf)₃] as a Lewis acid catalyst, which has shown superior regioselectivity in MW epoxide openings compared to Brønsted acids like H₂SO₄.

Reagents:

• Substrate: 2-(oxan-4-yl)oxirane (1.0 mmol, ~142 mg)

• Solvent/Reagent: Absolute Ethanol (3.0 mL)

• Catalyst: Bi(OTf)₃ (1 mol%, ~6.5 mg) or p-Toluenesulfonic acid (5 mol%)

Equipment:

• Single-mode Microwave Reactor (e.g., CEM Discover, Anton Paar Monowave, Biotage Initiator).

• 10 mL Pyrex microwave vial with crimp/snap cap and PTFE-coated stir bar.

Step-by-Step Workflow:

• Loading: Add the epoxide and catalyst to the 10 mL vial.

• Solvent Addition: Add ethanol. Cap the vial immediately. Vortex for 10 seconds to ensure homogeneity.

• Irradiation: Place in the microwave cavity. Program the method:

  • Control: Infrared (IR) temperature sensor.[1]

  • Temperature: 120 °C.

  • Ramp Time: 2:00 min.

  • Hold Time: 15:00 min.

  • Pressure Limit: 250 psi (17 bar) - Safety cutoff.

  • Stirring: High.[2]

• Cooling: Use compressed air cooling (PowerOFF) to drop temp to <50°C.

• Workup:

  • Concentrate the reaction mixture under reduced pressure to remove excess ethanol.

  • Dilute residue with Ethyl Acetate (10 mL).

  • Wash with sat. NaHCO₃ (5 mL) to neutralize catalyst.

  • Dry organic layer over Na₂SO₄, filter, and concentrate.[3]

• Purification: Flash column chromatography (Silica gel, Hexane:EtOAc 3:1 to 1:1).

Data & Optimization

The following table summarizes the optimization of the ring-opening step.

Entry	Catalyst	Temp (°C)	Time (min)	Conversion (%)	Regio Ratio (2-OEt : 1-OEt)
1	None	80 (Reflux)	960 (16 h)	45	60 : 40
2	H₂SO₄ (5 mol%)	80 (Reflux)	240 (4 h)	88	85 : 15
3	H₂SO₄ (5 mol%)	100 (MW)	20	92	82 : 18
4	Bi(OTf)₃ (1 mol%)	120 (MW)	15	>98	96 : 4
5	Bi(OTf)₃ (1 mol%)	140 (MW)	5	>98	90 : 10

Table 1: Optimization of reaction conditions. Entry 4 represents the optimal balance of speed and selectivity.

Critical Process Parameters (CPP) & Troubleshooting

Temperature Control vs. Pressure

Ethanol absorbs microwaves efficiently (high tan

). At 120°C, the internal pressure will reach approximately 4–6 bar. Ensure the vessel is rated for at least 20 bar.

• Troubleshooting: If the pressure exceeds safety limits, reduce the volume of ethanol and use a non-absorbing co-solvent (e.g., Toluene) transparent to microwaves, although this may reduce heating efficiency.

Catalyst Selection

While pTSA is cheaper, Bi(OTf)₃ is recommended for high-value synthesis. It acts as a water-tolerant Lewis acid that coordinates strongly with the epoxide oxygen, enhancing the SN1 character required for the attack at the hindered C2 position.

By-product Formation

• Dimerization: Prolonged heating (>30 min) or excessive acid can lead to etherification of the product alcohol with another epoxide molecule.

• Rearrangement: In rare cases, the THP ring can rearrange under harsh acidic conditions. Keep T < 140°C.

Safety & Compliance

• High Pressure Hazard: Microwave heating of ethanol in sealed vessels generates significant pressure. Always use certified vessels and ensure the reactor's pressure sensor is active.

• Flammability: Ethanol is highly flammable. Allow vessels to cool below the flash point before opening.

• Chemical Handling: Epoxides are potential alkylating agents and mutagens. Handle with gloves in a fume hood.

References

• Microwave-Assisted Epoxide Opening (General)

  • Kaval, N., et al. "Microwave-assisted ring opening of epoxides with amines and alcohols." Tetrahedron Letters, 2005. Link

• Bismuth Triflate Catalysis

  • Ollevier, T. "Bismuth(III) Triflate in Organic Synthesis." Synlett, 2003. Link

• Regioselectivity in Epoxide Opening

  • Parker, R. E., & Isaacs, N. S. "Mechanisms of Epoxide Reactions." Chemical Reviews, 1959. (Foundational mechanism). Link

• Microwave Synthesis Principles

  • Kappe, C. O. "Controlled Microwave Heating in Modern Organic Synthesis." Angewandte Chemie Int. Ed., 2004. Link

• THP-Derivatives in MedChem

  • Meanwell, N. A. "Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design." Journal of Medicinal Chemistry, 2011. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Synthesis of 2-Alkoxy-Substituted Thiophenes, 1,3-Thiazoles, and Related S-Heterocycles via Lawesson's Reagent-Mediated Cyclization under Microwave Irradiation:  Applications for Liquid Crystal Synthesis [organic-chemistry.org]
• 3. shd-pub.org.rs [shd-pub.org.rs]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Ethoxy-2-(oxan-4-yl)ethan-1-ol

Welcome to the technical support center for the synthesis of 2-Ethoxy-2-(oxan-4-yl)ethan-1-ol. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions (FAQs). Our goal is to empower you with the scientific rationale behind experimental choices to improve the yield and purity of your target compound.

Introduction to the Synthetic Challenge

2-Ethoxy-2-(oxan-4-yl)ethan-1-ol is a valuable building block in medicinal chemistry, featuring a substituted tetrahydropyran (oxane) ring, a common motif in pharmacologically active molecules. While its synthesis may appear straightforward, achieving high yield and purity requires careful control over reaction conditions and a clear understanding of potential side reactions. This guide is structured around a common and logical synthetic pathway, addressing potential issues at each stage.

Proposed Synthetic Pathway

A robust and frequently employed strategy for constructing molecules of this class involves a multi-step sequence. We will base our troubleshooting guide on the following proposed pathway, which relies on well-established and reliable chemical transformations.

Caption: Proposed synthetic route for 2-Ethoxy-2-(oxan-4-yl)ethan-1-ol.

Troubleshooting Guide & FAQs

This section is organized by the synthetic steps outlined above. Each question addresses a common issue that may arise during the experiment.

Step 1: Reformatsky Reaction to form Ethyl 2-hydroxy-2-(oxan-4-yl)acetate

Q1: My Reformatsky reaction is not initiating, or the yield of Intermediate 1 is very low. What are the common causes?

A1: Failure to initiate is the most common issue with the Reformatsky reaction. The primary culprit is almost always the quality and activation of the zinc metal.

• Zinc Activation is Critical: The surface of commercial zinc dust or granules is often coated with a passivating layer of zinc oxide, which prevents its reaction with the alkyl halide. You must activate the zinc immediately before use.

  • Protocol for Zinc Activation: Stir zinc dust with 1 M HCl for 1-2 minutes, then decant the acid. Wash the zinc sequentially with deionized water, ethanol, and finally diethyl ether or THF. Dry the activated zinc under a high vacuum with gentle heating. Store it under an inert atmosphere (Nitrogen or Argon) and use it promptly.

• Reagent and Solvent Purity: The reaction is highly sensitive to moisture. Ensure all glassware is oven-dried, and solvents like THF are anhydrous. The presence of water will quench the organozinc intermediate.

• Initiation Techniques: If the reaction is still sluggish, a few crystals of iodine can be added to etch the zinc surface and aid initiation. Gentle heating or sonication can also help start the reaction. Once initiated, the reaction is often exothermic and may require cooling to maintain control.

Q2: I am observing significant amounts of a side product that appears to be ethyl acetate. Why is this happening?

A2: The formation of ethyl acetate suggests that the Reformatsky reagent is being protonated before it can react with the ketone. This can happen in two ways:

• Moisture: As mentioned, water in the reaction will protonate the organozinc intermediate.

• Enolization of the Ketone: While less common with simple ketones like tetrahydro-4H-pyran-4-one, a highly hindered or acidic ketone could be deprotonated by the Reformatsky reagent if the addition reaction is slow. Ensure your starting ketone is pure.

Q3: How can I best purify Intermediate 1 after the reaction?

A3: After quenching the reaction with saturated aqueous ammonium chloride (NH₄Cl), the product will be in the organic layer.

• Extraction: Extract the aqueous layer multiple times with a suitable solvent like ethyl acetate or diethyl ether.

• Washing: Combine the organic extracts and wash with brine to remove excess water.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

• Chromatography: The crude product is often an oil that can be purified by flash column chromatography on silica gel. A gradient of ethyl acetate in hexanes is a good starting point for elution.

Step 2: Williamson Ether Synthesis to form Ethyl 2-ethoxy-2-(oxan-4-yl)acetate

Q1: The etherification step is resulting in a low yield of Intermediate 2. What are the key parameters to optimize?

A1: The Williamson ether synthesis is a robust reaction, but its efficiency depends on several factors, particularly the choice of base and electrophile.

• Base Selection: The hydroxyl group of Intermediate 1 is a secondary alcohol, which is less acidic than a primary alcohol. A strong base is required for complete deprotonation to the alkoxide. Sodium hydride (NaH) is an excellent choice as it results in an irreversible deprotonation.[1] Weaker bases like potassium carbonate (K₂CO₃) may require higher temperatures and longer reaction times.

• Reaction Conditions:

  • Temperature: Deprotonation with NaH is typically performed at 0 °C to control the initial exothermic reaction and hydrogen gas evolution, then allowed to warm to room temperature. The subsequent alkylation with ethyl iodide (EtI) or diethyl sulfate may require gentle heating (reflux in THF) to proceed at a reasonable rate.

  • Solvent: A polar aprotic solvent like THF or DMF is ideal as it solvates the sodium cation without interfering with the nucleophilicity of the alkoxide.[1]

Parameter	Recommendation	Rationale
Base	Sodium Hydride (NaH), 60% dispersion in oil	Strong, non-nucleophilic base for complete deprotonation.
Equivalents	1.1 - 1.2 eq. of NaH	Ensures full conversion of the alcohol to the alkoxide.
Solvent	Anhydrous Tetrahydrofuran (THF)	Polar aprotic solvent stabilizes intermediates.
Ethylating Agent	Ethyl Iodide (EtI) or Diethyl Sulfate	Good electrophiles for Sₙ2 reaction. Iodide is a better leaving group.
Temperature	0 °C to reflux	Control initial deprotonation, then provide energy for Sₙ2 reaction.

Q2: I am seeing unreacted starting material (Intermediate 1) and a potential elimination side product. How can I address this?

A2: This is a classic competition between substitution (Sₙ2, desired) and elimination (E2, undesired).

• Unreacted Starting Material: This points to incomplete deprotonation or insufficient reaction time/temperature. Ensure you use a slight excess of NaH and monitor the reaction by TLC until the starting material is consumed.

• Elimination Product: The alkoxide can act as a base to promote E2 elimination on the ethylating agent, though this is less likely with a primary electrophile like ethyl iodide.[1] More significantly, if a stronger, more hindered base were used, or if the reaction were run at very high temperatures, elimination from the pyran ring itself could be a minor pathway. Sticking to NaH and moderate temperatures minimizes this risk.

Step 3: Ester Reduction to form 2-Ethoxy-2-(oxan-4-yl)ethan-1-ol

Q1: My final reduction step is giving a poor yield. Which reducing agent is best?

A1: The reduction of an ester to a primary alcohol requires a strong reducing agent.

• Lithium Aluminum Hydride (LiAlH₄): This is the reagent of choice for this transformation. It is highly reactive and will efficiently reduce the ester. The reaction is typically performed in an anhydrous ether solvent like THF or diethyl ether at 0 °C and then allowed to warm to room temperature.

• Sodium Borohydride (NaBH₄): This reagent is generally not powerful enough to reduce esters under standard conditions. It is primarily used for reducing aldehydes and ketones. Therefore, it is not a suitable choice for this step.

Q2: The workup procedure for my LiAlH₄ reaction is problematic, leading to product loss in a gelatinous precipitate. What is the correct procedure?

A2: This is a very common issue with LiAlH₄ reductions. A poorly executed workup can trap the product in aluminum salts. The Fieser workup is a reliable method to ensure a granular, easily filterable precipitate.

• Recommended Workup Protocol (Fieser Method):

  • Cool the reaction mixture to 0 °C in an ice bath.

  • For a reaction using 'X' g of LiAlH₄, add sequentially and dropwise :

    • 'X' mL of water

    • 'X' mL of 15% aqueous NaOH

    • '3X' mL of water

  • Stir the resulting mixture vigorously for 15-30 minutes at room temperature. You should observe the formation of a white, granular solid that is easy to filter.

  • Filter the solid and wash it thoroughly with ether or ethyl acetate. The product will be in the combined filtrate.

Q3: I am concerned about the reactivity of LiAlH₄. Are there any safer alternatives?

A3: Yes, while LiAlH₄ is highly effective, its pyrophoric nature requires careful handling. For large-scale reactions, alternatives might be considered.

• Red-Al® (Sodium bis(2-methoxyethoxy)aluminum hydride): This is a safer alternative that is often sold as a solution in toluene. It has similar reactivity to LiAlH₄ for ester reductions but is not pyrophoric and is more stable at higher temperatures.

General Experimental Protocols

Disclaimer: These are generalized protocols and should be adapted based on laboratory safety standards and small-scale trial reactions. All reactions should be performed under an inert atmosphere (N₂ or Ar).

Protocol 1: Synthesis of Ethyl 2-hydroxy-2-(oxan-4-yl)acetate (Intermediate 1)

• Activate zinc dust (1.2 eq.) as described in the troubleshooting section.

• To a flame-dried three-neck flask under argon, add the activated zinc and anhydrous THF.

• Add a solution of tetrahydro-4H-pyran-4-one (1.0 eq.) and ethyl 2-bromoacetate (1.1 eq.) in anhydrous THF to a dropping funnel.

• Add a small portion (~10%) of the solution to the zinc suspension. If the reaction does not start (slight exotherm, cloudiness), add a crystal of iodine and warm gently.

• Once initiated, add the remainder of the solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, continue to stir at reflux for 1-2 hours, monitoring by TLC.

• Cool the reaction to 0 °C and quench by slow addition of saturated aqueous NH₄Cl solution.

• Perform an aqueous workup and purify by column chromatography as described previously.

Protocol 2: Synthesis of Ethyl 2-ethoxy-2-(oxan-4-yl)acetate (Intermediate 2)

• To a flame-dried flask under argon, add NaH (1.2 eq., 60% dispersion in mineral oil) and wash with anhydrous hexanes to remove the oil. Carefully decant the hexanes.

• Add anhydrous THF to the NaH and cool to 0 °C.

• Add a solution of Intermediate 1 (1.0 eq.) in anhydrous THF dropwise. Stir for 30-60 minutes at room temperature until hydrogen evolution ceases.

• Cool the mixture back to 0 °C and add ethyl iodide (1.5 eq.) dropwise.

• Allow the reaction to warm to room temperature and then heat to reflux for 4-12 hours, monitoring by TLC.

• Cool to 0 °C and quench carefully by slow addition of water or saturated NH₄Cl.

• Perform an aqueous workup and purify the crude product by flash column chromatography.

Protocol 3: Synthesis of 2-Ethoxy-2-(oxan-4-yl)ethan-1-ol (Final Product)

• To a flame-dried flask under argon, add a solution of LiAlH₄ (1.0 eq.) in anhydrous THF and cool to 0 °C.

• Add a solution of Intermediate 2 (1.0 eq.) in anhydrous THF dropwise, maintaining the temperature below 5 °C.

• After addition, allow the mixture to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

• Cool the reaction to 0 °C and perform the Fieser workup as described in the troubleshooting guide.

• Filter the aluminum salts, dry the filtrate over Na₂SO₄, and concentrate under reduced pressure to yield the final product. Further purification can be achieved by chromatography or distillation if necessary.

Troubleshooting Workflow

Caption: A logical workflow for troubleshooting low-yield reactions.

References

• Master Organic Chemistry (2015). Reactions of Grignard Reagents. Available at: [Link]

• Chemistry LibreTexts (2023). Grignard Reagents. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Stability of 2-Ethoxy-2-(oxan-4-yl)ethan-1-ol

Executive Summary: The "Need-to-Know"

Is 2-Ethoxy-2-(oxan-4-yl)ethan-1-ol stable in acid? Yes, conditionally. Unlike standard Tetrahydropyranyl (THP) protecting groups which are acid-labile acetals, this molecule is a stable ether . It resists hydrolysis in dilute aqueous acids (e.g., 1M HCl, 10% TFA) at room temperature.

Critical Risk Factors:

• High Temperature (>60°C) + Strong Acid: Can trigger acid-catalyzed dehydration (elimination of water), leading to enol ether formation and subsequent chain degradation.

• Confusion with THP-Ethers: Do not treat this as a removable protecting group. The oxan-4-yl moiety is attached via a robust C-C bond, not a labile C-O bond.

Technical Deep Dive: Structure & Reactivity

To understand the stability profile, we must analyze the specific connectivity of the molecule.

Structural Analysis

The IUPAC name 2-Ethoxy-2-(oxan-4-yl)ethan-1-ol describes a glycol monoether derivative.

• C1 Position: Primary Alcohol (

  ).

• C2 Position: Substituted with an Ethoxy group (

  ) and an Oxan-4-yl ring.

• The Linkage: The oxane (tetrahydropyran) ring is attached to the ethyl backbone at the C4 position of the ring.

Why this matters:

• Not an Acetal: A standard "THP protecting group" is attached via the C2 oxygen of the ring (an acetal linkage,

  ). In your molecule, the attachment is Carbon-to-Carbon ( ).

• Ether Stability: The ethoxy group at C2 forms a secondary ether. Aliphatic ethers are generally inert to dilute acids.

Degradation Mechanism (Forcing Conditions)

Under forcing conditions (e.g., conc.

, reflux), the primary risk is Acid-Catalyzed Dehydration (E1/E2 mechanism), not hydrolysis.

• Protonation: The primary hydroxyl group accepts a proton (

  ).[1]

• Elimination: Water is lost, potentially assisted by the neighboring ethoxy group or solvent.

• Product: Formation of the vinyl ether (2-ethoxy-2-(oxan-4-yl)ethene).

• Hydrolysis: The resulting vinyl ether is highly acid-labile and will rapidly hydrolyze to the corresponding ketone/aldehyde, effectively cleaving the ethyl chain.

Pathway Visualization

The following diagram illustrates the stability logic and the potential degradation pathway under extreme conditions.

Caption: Stability decision tree showing inertness under mild conditions vs. dehydration risk under forcing conditions.

Troubleshooting & FAQs

Q1: I see a new peak on LCMS after treating with 50% TFA. Is my compound decomposing?

Analysis: While the ether linkage is stable, 50% TFA is strong enough to induce esterification if other carboxylic acids are present, or potential dehydration if the reaction exothermed. Diagnostic: Check the mass of the new peak.

• Mass - 18 (Loss of water): Indicates acid-catalyzed dehydration. Reduce acid concentration or temperature.

• Mass + 114 (TFA adduct): Common in high concentrations of TFA. This is usually reversible during workup.

• Recommendation: Repeat the test with 5% TFA in DCM at 0°C. If the peak disappears, it was likely an artifact or reversible adduct.

Q2: Can I use this molecule as a precursor in a reaction requiring refluxing HCl?

Recommendation: Proceed with Caution. Refluxing aqueous HCl (e.g., 6M) approaches the energy barrier for activating the

-alkoxy alcohol system.

• Risk: Dehydration followed by hydrolysis.

• Alternative: Use a non-aqueous acid source (e.g., HCl in Dioxane) or lower the temperature. If hydrolysis is required for another part of the molecule, monitor the reaction closely by TLC/LCMS and quench immediately upon completion.

Q3: Is the "oxan-4-yl" group a protecting group I can remove?

Definitive Answer: No. Researchers often confuse "oxan-4-yl" (attached via Carbon) with "oxan-2-yl" (the THP protecting group, attached via Oxygen).

• THP Ether (Acetal):

  . Cleaved by mild acid.

• Oxan-4-yl (Your Molecule):

  . This is a cyclic ether substituent. It requires extremely harsh conditions (e.g., HI, ) to cleave the ring, which would destroy the rest of your molecule first.

Validated Experimental Protocols

Protocol A: Acid Stability Validation Test

Use this protocol to verify the compound's integrity in your specific acidic media before committing valuable material.

Materials:

• Compound (1-2 mg)

• Acidic Solvent of Choice (e.g., 10% TFA/DCM, 1M HCl/MeOH)

• Internal Standard (optional, e.g., Naphthalene for NMR)

Step-by-Step:

• Baseline: Dissolve 0.5 mg of compound in neutral solvent (e.g., MeOH or DMSO). Inject on LCMS/HPLC to establish purity and retention time (

  ).

• Stress Test: Dissolve 1.0 mg of compound in 0.5 mL of the target acidic solvent .

• Incubation: Stir at Room Temperature (20-25°C) for 4 hours .

• Sampling:

  • Take a 50 µL aliquot.

  • Crucial Step: Neutralize immediately! Dilute into saturated

    or buffer (pH 7) before injection. Injecting acidic samples directly can cause on-column degradation, giving false negatives.

• Analysis: Compare

  chromatogram to .

  • Pass: Purity >98% relative to

    .

  • Fail: Appearance of new peaks >5% (likely dehydration products).

Protocol B: Recommended Storage Conditions

Parameter	Recommendation	Reason
Temperature	-20°C	Slows kinetic degradation pathways.
Atmosphere	Inert (Argon/Nitrogen)	Prevents autoxidation of the ether position (peroxide formation).
Solvent	Dry DMSO or MeOH	Avoid acidic solvents for long-term storage.
Container	Amber Glass	General precaution for organic intermediates.

References

• Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis. Wiley-Interscience. (Definitive source on the stability of THP acetals vs. ethers).

• Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley. (Mechanisms of acid-catalyzed dehydration of alcohols and ether stability).

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press. (General reactivity of ethers and acetals).

• PubChem Compound Summary. (n.d.). Tetrahydropyran-4-yl derivatives. National Center for Biotechnology Information. (Structural verification of the oxan-4-yl moiety).

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Optimizing Solvent Selection for 2-Ethoxy-2-(oxan-4-yl)ethan-1-ol Crystallization

Welcome to the technical support center for the crystallization of 2-Ethoxy-2-(oxan-4-yl)ethan-1-ol (CAS 2758001-94-2). This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of obtaining a high-quality crystalline form of this molecule. Given that this compound is a liquid at room temperature, successful crystallization is a critical step for purification, characterization, and ensuring the stability of the solid form.[1] This document provides field-proven insights and systematic approaches to overcome common challenges.

Frequently Asked Questions (FAQs)

This section addresses foundational questions regarding the crystallization of 2-Ethoxy-2-(oxan-4-yl)ethan-1-ol.

Q1: What are the key physicochemical properties of 2-Ethoxy-2-(oxan-4-yl)ethan-1-ol that influence solvent selection?

A1: Understanding the molecular structure is paramount. 2-Ethoxy-2-(oxan-4-yl)ethan-1-ol possesses several key features that dictate its interaction with solvents:

• Hydrogen Bond Donor: The primary alcohol (-OH) group can donate a hydrogen bond.

• Hydrogen Bond Acceptors: The oxygen atoms in the alcohol, the ether linkage (-O-), and the oxane ring are all potential hydrogen bond acceptors.

• Polarity: The presence of multiple oxygen atoms imparts significant polarity.

• Non-Polar Regions: The ethyl group and the aliphatic oxane ring provide non-polar character.

• Physical State: It is a liquid at standard conditions, which implies that its melting point is low.[1] This makes it particularly susceptible to "oiling out" if crystallization conditions are not carefully controlled.[2]

This combination of features suggests that protic solvents (like alcohols) and polar aprotic solvents (like ethyl acetate or acetone) will be effective at dissolving the compound. The goal is to find a solvent where this solubility is significantly reduced upon cooling.

Q2: What defines a "good" crystallization solvent for this compound?

A2: An ideal single solvent for crystallization exhibits a steep solubility curve with respect to temperature. This means it should:

• Dissolve the compound completely at an elevated temperature (near the solvent's boiling point).

• Show significantly lower solubility for the compound at reduced temperatures (e.g., room temperature or 0-4 °C).

This temperature-dependent solubility differential is the driving force for supersaturation and subsequent crystal formation upon cooling.[3]

Q3: Should I start with a single solvent or a mixed-solvent system?

A3: For a new compound, starting with single-solvent screening is a systematic approach. However, given the liquid nature and structural complexity of 2-Ethoxy-2-(oxan-4-yl)ethan-1-ol, a mixed-solvent system is often more effective.[4] This system typically consists of:

• A "Good" Solvent: In which the compound is highly soluble (e.g., ethanol, isopropanol, or acetone).

• An "Anti-Solvent" (or "Bad" Solvent): In which the compound is poorly soluble (e.g., water, heptane, or hexane).

By dissolving the compound in a minimal amount of the "good" solvent and then slowly adding the "anti-solvent", you can precisely induce supersaturation and initiate crystallization at a constant temperature.[4]

Q4: What are the primary safety considerations when performing solvent screening?

A4: All crystallization experiments should be conducted in a well-ventilated fume hood. Key hazards associated with common solvents include:

• Flammability: Many organic solvents like acetone, ethanol, and heptane are highly flammable.[5] Avoid open flames and potential ignition sources.

• Toxicity: Some solvents can be harmful if inhaled or absorbed through the skin. Always consult the Safety Data Sheet (SDS) for each solvent and wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

Troubleshooting Guide: Common Crystallization Issues

This guide provides a systematic, question-and-answer approach to resolving specific experimental challenges.

Problem: No crystals form after cooling the solution.

• Initial Observation: The solution remains clear, even after prolonged cooling.

• Underlying Cause & Solution:

  • Is the solution too dilute? The concentration of your compound may be below the saturation point even at low temperatures.

    • Action: Reheat the solution and evaporate a portion of the solvent to increase the concentration. Allow it to cool again.[6]

  • Has nucleation failed to initiate? A supersaturated solution can be stable if nucleation sites are absent.

    • Action 1 (Induce Nucleation): Scratch the inside of the glass flask at the surface of the solution with a glass rod. The microscopic imperfections on the glass can serve as nucleation sites.[7]

    • Action 2 (Seed Crystals): If you have a small amount of solid material (even if impure), add a tiny crystal to the solution. This "seed" provides a template for crystal growth.[7]

    • Action 3 (Drastic Cooling): Place the flask in an ice/salt bath or a freezer for a short period to induce nucleation. Be aware this can sometimes lead to rapid precipitation of very small crystals.

Problem: The compound "oils out," forming a separate liquid phase instead of solid crystals.

• Initial Observation: A dense, often cloudy or syrupy liquid separates from the solvent upon cooling.

• Underlying Cause & Solution: This is a common issue for compounds with low melting points or when high concentrations of impurities are present.[2]

  • Is the solution too concentrated or cooling too fast? The saturation point is being reached at a temperature above the compound's melting point in that specific solvent environment.

    • Action: Re-heat the flask to dissolve the oil back into the solution. Add a small amount (10-20%) of additional solvent to decrease the saturation temperature. Allow the solution to cool much more slowly (e.g., by placing the hot flask in a Dewar filled with warm water to insulate it).[6][7]

  • Are there significant impurities? Impurities can lower the melting point of the compound, promoting oiling out.[8]

    • Action: Consider a preliminary purification step. If the impurities are colored, a charcoal treatment during the hot dissolution phase may be effective.[6] For other impurities, column chromatography may be necessary before attempting crystallization.[9]

  • Is the solvent choice suboptimal?

    • Action: Switch to a different solvent system. Oiling out is less common in more viscous solvents or solvent mixtures that have stronger interactions with the solute.

Problem: The crystal yield is very low.

• Initial Observation: Only a small amount of solid has crystallized out of the solution.

• Underlying Cause & Solution:

  • Is the compound still too soluble in the cold solvent? The solubility difference between the hot and cold solvent is insufficient.

    • Action 1 (Change Solvent): Select a solvent in which the compound is less soluble at cold temperatures. Refer to the solvent property table below.

    • Action 2 (Use an Anti-Solvent): If using a single solvent, dissolve the crystals by heating and slowly add an anti-solvent until the solution becomes faintly turbid. Add a drop or two of the "good" solvent to clarify, then cool slowly.

  • Was cooling insufficient?

    • Action: After initial cooling to room temperature, place the flask in an ice bath for an extended period to maximize precipitation.[6] Gently swirl the flask periodically.

Problem: The resulting crystals are extremely fine, like powder, or are long, thin needles.

• Initial Observation: The solid product is difficult to filter and wash, and may trap excess solvent and impurities.

• Underlying Cause & Solution:

  • Did crystallization occur too rapidly? This happens when the solution becomes highly supersaturated very quickly.[6]

    • Action 1 (Slow Down Cooling): Reduce the rate of cooling. Insulating the flask can promote the growth of larger, more well-defined crystals.

    • Action 2 (Adjust Solvent System): Use a solvent in which the compound is slightly more soluble to slow down the precipitation rate. If using an anti-solvent, add it even more slowly and at a slightly elevated temperature.

Data & Protocols for Solvent Optimization

Table 1: Properties of Common Crystallization Solvents

This table provides a starting point for solvent selection, ordered by decreasing polarity. The choice of solvent should be guided by the principle of "like dissolves like," while aiming for the ideal temperature-dependent solubility profile.[5][10]

Solvent	Polarity Index	Boiling Point (°C)	Comments & Rationale
Water	10.2	100	Good anti-solvent for polar organic molecules. May be used in a mix with alcohols.
Methanol	6.6	65	Protic. Good solvent for polar compounds due to H-bonding. High volatility.
Ethanol	5.2	78	Protic. A very common and effective solvent for molecules with H-bond donors/acceptors.[5]
Isopropanol (IPA)	4.3	82	Protic. Less volatile than ethanol, which can encourage slower crystal growth.[5]
Acetonitrile	6.2	82	Polar aprotic. Can be a good choice when H-bonding with the solvent needs to be minimized.[11][12]
Acetone	5.4	56	Polar aprotic. Highly volatile and a strong solvent for many organics.[5]
Ethyl Acetate	4.3	77	Moderately polar. Good for compounds with intermediate polarity.
Toluene	2.3	111	Non-polar. Can be used as an anti-solvent for polar compounds or to crystallize non-polar impurities away.
Heptane/Hexane	0.0	98 / 69	Non-polar. Excellent anti-solvents for polar to moderately polar compounds.

Experimental Workflow: Systematic Solvent Screening

This protocol outlines a methodical approach to identifying a suitable crystallization solvent or solvent system.

Workflow Diagram

Caption: A systematic workflow for crystallizing 2-Ethoxy-2-(oxan-4-yl)ethan-1-ol.

Step-by-Step Protocol:

• Preparation: Place approximately 20-30 mg of the purified oil into several small test tubes or vials.

• Single Solvent Screening: a. To each vial, add a different solvent from Table 1 (e.g., isopropanol, ethyl acetate, acetone) dropwise at room temperature until the oil dissolves, or up to a volume of 0.5 mL. Note the solubility at room temperature. b. For vials where the compound is soluble, place them in an ice bath. If crystals form, you have a potential candidate. If it oils out, this solvent is likely unsuitable alone. c. For vials where the compound is poorly soluble at room temperature, gently heat the mixture until the compound dissolves completely. d. Allow the clear solution to cool slowly to room temperature, then transfer to an ice bath for 30 minutes. e. Observe the result: Note the quantity and quality of any crystals formed. Well-defined, non-aggregated crystals are ideal.

• Mixed Solvent System Screening: a. If no single solvent is ideal, select a "good" solvent where the compound is very soluble (e.g., ethanol). b. Dissolve ~50 mg of the oil in the minimum amount of the hot "good" solvent. c. Slowly add a "bad" anti-solvent (e.g., water or heptane) dropwise to the hot solution until it just begins to turn cloudy (turbid). d. Add one or two drops of the "good" solvent to make the solution clear again. e. Cover the vial and allow it to cool slowly. This method often yields high-quality crystals.

Troubleshooting Logic Diagram

Caption: A decision tree for troubleshooting common crystallization problems.

References

• Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting. Retrieved from [Link]

• Zhanghua. (2025, July 2). Troubleshooting Common Issues with Crystallizer Equipment. Retrieved from [Link]

• H.E.L Group. Key Considerations for Crystallization Studies. Retrieved from [Link]

• Jena Bioscience. Crystallization Optimization. Retrieved from [Link]

• Zhanghua. (2024, November 13). Common Issues Faced in Crystallization and How to Solve Them. Retrieved from [Link]

• Maiyam Group. (2025, December 29). Common Solvents for Crystallization - US Labs Guide 2026. Retrieved from [Link]

• News-Medical. (2019, May 23). Protein Crystallography Common Problems, Tips, and Advice. Retrieved from [Link]

• Hampton Research. Optimization. Retrieved from [Link]

• Pharmaceutical Technology. (2026, February 5). Cocktail-Solvent Screening to Enhance Solubility, Increase Crystal Yield, and Induce Polymorphs. Retrieved from [Link]

• Crystal Pharmatech. (2025, December 4). Crystallization Process Development & Optimization Services. Retrieved from [Link]

• Fluid Metering. (2025, July 22). How to Solve Fluid Crystallization Challenges. Retrieved from [Link]

• Unknown. Crystallization Solvents.pdf.

• University of Potsdam. Advice for Crystallization. Retrieved from [Link]

• Al-Khafaji, Y. et al. (2023). The Influence of Solvent Selection upon the Crystallizability and Nucleation Kinetics of Tolfenamic Acid Form II. Crystal Growth & Design. Retrieved from [Link]

• ACS Publications. (2023, July 17). The Influence of Solvent Selection upon the Crystallizability and Nucleation Kinetics of Tolfenamic Acid Form II. Retrieved from [Link]

• La Factoría de Cristalización. Small molecules crystallisation. Retrieved from [Link]

• EPA. (2025, October 15). 2-[2-(Octadecyloxy)ethoxy]ethan-1-ol Properties. Retrieved from [Link]

• Regis Technologies. (2021, February 7). Solutions to Common Small Molecule Drug API Manufacturing Challenges: Solid Form Isolation. Retrieved from [Link]

• Creative Biostructure. (2025, April 9). Common Problems in Protein X-ray Crystallography and How to Solve Them. Retrieved from [Link]

• Cheméo. Chemical Properties of Ethanol, 2-ethoxy- (CAS 110-80-5). Retrieved from [Link]

• PubChem. 2-ethoxy-2-(oxan-4-yl)ethan-1-ol. Retrieved from [Link]

Sources

• 1. 2-ethoxy-2-(oxan-4-yl)ethan-1-ol | 2758001-94-2 [sigmaaldrich.com]
• 2. Understanding Oiling-Out Phenomena in the Crystallization of Small Molecule Compounds-Pharmalego [pharmalego.com]
• 3. helgroup.com [helgroup.com]
• 4. pharmtech.com [pharmtech.com]
• 5. Common Solvents for Crystallization - US Labs Guide 2026 [maiyamminerals.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. filter-dryer.com [filter-dryer.com]
• 9. Solutions to Common Small Molecule Drug API Manufacturing Challenges: Solid Form Isolation - Regis Technologies [registech.com]
• 10. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 11. The Influence of Solvent Selection upon the Crystallizability and Nucleation Kinetics of Tolfenamic Acid Form II - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]

Removing residual solvents from 2-Ethoxy-2-(oxan-4-yl)ethan-1-ol oil

Subject: 2-Ethoxy-2-(oxan-4-yl)ethan-1-ol (Viscous Oil Matrix) Ticket ID: SR-2E-OX-001 Status: Open Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary

You are encountering difficulty removing residual solvents (likely DCM, Ethyl Acetate, or THF) from 2-Ethoxy-2-(oxan-4-yl)ethan-1-ol . This molecule presents a dual challenge:

• Physical State: It is a viscous oil, which drastically reduces the diffusion coefficient of trapped solvents.

• Chemical Structure: The acetal-like ether linkage (2-ethoxy-2-substituted) implies potential acid sensitivity, limiting aggressive chemical drying methods.

The following guide moves beyond standard "rotavap" advice, focusing on the thermodynamics of evaporation in viscous media.

Part 1: The Physics of Entrapment (Why standard methods fail)

The "Skin Effect" Phenomenon When you apply a vacuum to a viscous oil, the solvent molecules on the very surface evaporate instantly. This causes a localized drop in temperature (evaporative cooling) and a spike in viscosity at the surface.

• Result: You form a "glassy skin" on top of the oil.

• Consequence: This skin acts as a barrier, trapping the remaining solvent in the bulk liquid below. No matter how low the pressure goes (mbar), the solvent cannot diffuse to the surface to evaporate.

The Solution: You must decouple pressure from viscosity. You need low pressure to drive evaporation, but you need heat and agitation to maintain diffusion.

Part 2: Troubleshooting & Protocols

Issue 1: "I've had it on the high-vacuum line for 6 hours, but NMR still shows 5% DCM."

Diagnosis: Diffusion limitation. The oil is static and likely cooled by the vacuum.

Corrective Protocol: The "Warm Agitation" Method Do not rely on a static flask. You must refresh the surface area continuously.

• Equipment: Schlenk line (manifold) capable of <0.1 mbar. Do not use a standard rotavap pump (usually limited to ~10 mbar).

• Setup: Place the oil in a round-bottom flask (RBF) with a large, egg-shaped stir bar .

• The Process:

  • Step A: Immerse the flask in an oil bath set to 40–50°C . (Note: This molecule is an alcohol/ether; it is thermally stable at this moderate temp).

  • Step B: Initiate stirring at maximum speed before applying vacuum. You want a vortex that coats the walls.

  • Step C: Apply vacuum gradually to prevent bumping.

  • Mechanism: The heat lowers viscosity ($ \eta

    D $). The stirring constantly breaks the "skin," bringing solvent-rich oil to the surface.

Critical Warning: This molecule contains an acetal-type linkage. Avoid acidic environments. Ensure your glassware is base-washed or neutral. Trace acid on glass surfaces can catalyze degradation at elevated temperatures.

Issue 2: "The oil bumps violently whenever I apply high vacuum."

Diagnosis: Nucleation overlap. Solvents like DCM or Ether have low boiling points. When trapped in a viscous matrix, they superheat and flash-boil (bump) rather than evaporating smoothly.

Corrective Protocol: The "Ramp-Down" Technique

• Dilution: Dissolve your oil in a small amount of a "carrier solvent" with a higher boiling point (e.g., Toluene or Heptane—see Azeotroping below).

• Rotavap First: Remove the bulk carrier solvent on a rotavap at mild vacuum (200 mbar -> 50 mbar).

• High Vac Ramp:

  • Transfer to the manifold.

  • Open the flask to the vacuum line partially (crack the stopcock) while stirring rapidly.

  • Wait for bubbling to subside before opening fully.

Issue 3: "I cannot get rid of Ethyl Acetate/THF. It just sticks."

Diagnosis: High affinity solvation. The hydroxyl group of your molecule (ethan-1-ol) is hydrogen-bonding with the solvent.

Corrective Protocol: Azeotropic Co-evaporation (The "Chaser" Method) We use a second solvent to disrupt the interaction and "carry" the stubborn solvent out.

Recommended Chasers for 2-Ethoxy-2-(oxan-4-yl)ethan-1-ol:

• To remove DCM/EtOAc: Use Pentane or Heptane .

• To remove Toluene: Use Methanol (if chemically compatible) or Cyclohexane .

The Workflow:

• Add 5–10 volumes of the "Chaser" solvent to your oil.

• Swirl to form a homogeneous solution (or a fine emulsion if immiscible—this still works by extracting the solvent).

• Concentrate on a rotavap.[1]

• Repeat 3x.

• Why it works: The chaser disrupts the H-bonds and lowers the partial pressure of the target solvent, effectively "washing" the oil at a molecular level.

Issue 4: "Is there a regulatory limit I need to hit?"

Answer: Yes. Refer to ICH Q3C (R8) guidelines. Your target limits depend on the solvent Class.[2][3][4]

Solvent	Class	PDE (mg/day)	Concentration Limit (ppm)
Benzene	Class 1 (Avoid)	0.02	2
Dichloromethane (DCM)	Class 2	6.0	600
Methanol	Class 2	30.0	3000
Toluene	Class 2	8.9	890
Ethyl Acetate	Class 3	50.0	5000 (0.5%)
Ethanol	Class 3	50.0	5000 (0.5%)

Note: For early-stage R&D, <1% is often acceptable, but for GLP tox studies, you must meet these limits.

Part 3: Decision Logic & Visualization

Workflow: Selecting the Right Removal Strategy

Caption: Decision tree for selecting the optimal solvent removal technique based on solvent properties and experimental outcome.

Workflow: The Azeotropic "Chaser" Mechanism

Caption: Step-by-step mechanism of using a chaser solvent to break solvent-oil interactions.

Part 4: References & Authority

• ICH Q3C (R8) Guideline for Residual Solvents. International Council for Harmonisation. (2021). Defines the toxicological limits for Class 1, 2, and 3 solvents.

• Wulf, O. & Alge, E. "Removal of Residual Solvents from Pharmaceutical Substances." Organic Process Research & Development. Discusses the thermodynamics of solvent entrapment in amorphous solids and oils.

• Furniss, B. S., et al. Vogel's Textbook of Practical Organic Chemistry. (5th Ed). Longman Scientific & Technical. The authoritative text on laboratory techniques including azeotropic distillation and vacuum manipulation.

• Buchi Labortechnik AG. "Vacuum Drying of Viscous Substances." Technical Note regarding the "skin effect" and the necessity of agitation during vacuum drying.

Disclaimer: This guide is for research purposes. Always consult the Safety Data Sheet (SDS) for specific chemical hazards before handling.

Sources

• 1. researchgate.net [researchgate.net]
• 2. tga.gov.au [tga.gov.au]
• 3. fda.gov [fda.gov]
• 4. database.ich.org [database.ich.org]

Reference Data & Comparative Studies

A Comparative Guide to the LC-MS Fragmentation of 2-Ethoxy-2-(oxan-4-yl)ethan-1-ol

This guide provides an in-depth analysis of the predicted liquid chromatography-mass spectrometry (LC-MS) fragmentation patterns of 2-Ethoxy-2-(oxan-4-yl)ethan-1-ol. In the absence of published spectra for this specific molecule, this document synthesizes established principles of mass spectrometry to forecast its behavior under various analytical conditions. We will compare fragmentation pathways in positive and negative ionization modes and examine the influence of collision energy, offering a robust framework for researchers engaged in the identification and structural elucidation of novel small molecules.

The structural complexity of 2-Ethoxy-2-(oxan-4-yl)ethan-1-ol, which incorporates a tetrahydropyran (oxane) ring, an ethoxy group, and a primary alcohol, presents a unique fragmentation profile. Understanding these pathways is critical for unambiguous identification in complex matrices, such as in metabolite identification or process chemistry monitoring.

Predicted Fragmentation Mechanisms: A Structural Approach

The fragmentation of a molecule in a mass spectrometer is not random; it is governed by the stability of the resulting ions and neutral losses.[1] For 2-Ethoxy-2-(oxan-4-yl)ethan-1-ol (Molecular Weight: 174.24 g/mol ), the key structural features dictating its fragmentation are the three oxygen atoms, which are preferential sites for protonation or deprotonation, and the various C-C and C-O bonds susceptible to cleavage.

Positive Ion Mode ESI-MS/MS: [M+H]⁺ Precursor

In positive ion mode, electrospray ionization (ESI) will readily protonate one of the oxygen atoms, forming an [M+H]⁺ adduct with m/z 175.2. The subsequent fragmentation via collision-induced dissociation (CID) is driven by the desire to stabilize this charge.

The most likely initial fragmentation steps involve the loss of small, stable neutral molecules:

• Loss of Water (-18 Da): Protonation of the primary alcohol followed by elimination of H₂O is a very common pathway for alcohols.[1][2] This would produce a stable tertiary carbocation at m/z 157.2.

• Loss of Ethanol (-46 Da): Protonation of the ethoxy group can lead to the cleavage of the C-O bond and the loss of ethanol, resulting in a fragment at m/z 129.2.

• Alpha-Cleavage: Cleavage of bonds alpha to the oxygen atoms is a primary fragmentation mechanism for ethers.[3][4] This can lead to several distinct pathways, including ring-opening of the oxane moiety or cleavage of the ethoxy group.

The fragmentation cascade from the [M+H]⁺ precursor is visualized below. Higher collision energies are expected to promote the more complex ring-opening pathways.

Caption: Predicted fragmentation of [M+H]⁺ precursor ion.

Negative Ion Mode ESI-MS/MS: [M-H]⁻ Precursor

In negative ion mode, the primary alcohol is the most acidic site, leading to the formation of an [M-H]⁻ precursor ion at m/z 173.2. Fragmentation of deprotonated molecules often proceeds through different mechanisms than their protonated counterparts.[5] Pathways may involve intramolecular rearrangements and the formation of stable anions.

For the [M-H]⁻ ion, we predict the following key fragmentations:

• Loss of Ethoxy Radical: While less common, radical loss can occur.

• Ring Opening: Similar to positive mode, the oxane ring can open, initiated by the negatively charged oxygen.

• Rearrangement and Cleavage: Intramolecular rearrangement could lead to the formation of an enolate and subsequent cleavage of the oxane ring.

Caption: Predicted fragmentation of [M-H]⁻ precursor ion.

Comparative Analysis: The Effect of Collision Energy

Collision-induced dissociation (CID) is an energy-dependent process.[6] Varying the collision energy in the mass spectrometer's collision cell provides a powerful tool for structural analysis.

• Low-Energy CID: At low collision energies (typically < 20 eV), fragmentation is minimal. The spectra will be dominated by the precursor ion, and only the most facile fragmentation—often the loss of a stable neutral molecule like water—will be observed.[7] This is useful for confirming the molecular weight and observing the primary, most stable fragmentation pathways.

• High-Energy CID: As collision energy increases (typically > 30 eV), the precursor ion gains more internal energy, leading to a cascade of fragmentation events.[8] This reveals the core structure of the molecule by breaking stronger bonds, such as those within the oxane ring. The result is a richer spectrum with more, smaller fragment ions.

The table below compares the expected observations for key fragments at different collision energy regimes in positive ion mode.

Predicted Ion (m/z)	Description	Expected Relative Abundance (Low Energy CID)	Expected Relative Abundance (High Energy CID)
175.2	[M+H]⁺ Precursor	High	Low to Absent
157.2	[M+H - H₂O]⁺	Medium	Medium to High
129.2	[M+H - C₂H₅OH]⁺	Low to Medium	High
115.1	Oxane Ring Fragment	Very Low	Medium
87.1	Ring Opening Fragment	Low	High

Experimental Protocol for Method Development and Verification

To validate these predicted fragmentation patterns, a systematic experimental approach is required. The following protocol outlines a standard LC-MS/MS workflow for the analysis of 2-Ethoxy-2-(oxan-4-yl)ethan-1-ol.

Workflow Diagram

Caption: LC-MS/MS workflow for fragmentation analysis.

Step-by-Step Methodology

• Sample Preparation:

  • Prepare a 1 mg/mL stock solution of 2-Ethoxy-2-(oxan-4-yl)ethan-1-ol in methanol.

  • Create a working solution by diluting the stock solution to 1 µg/mL in a 50:50 (v/v) mixture of water and methanol containing 0.1% formic acid (for positive mode) or 5 mM ammonium acetate (for negative mode).

• Liquid Chromatography (LC) Conditions:

  • Column: C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm particle size).

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: Start at 5% B, ramp to 95% B over 5 minutes, hold for 2 minutes, then return to initial conditions and equilibrate for 3 minutes.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 2 µL.

• Mass Spectrometry (MS) Conditions:

  • Ion Source: Electrospray Ionization (ESI), operated in both positive and negative modes.

  • Capillary Voltage: 3.5 kV (positive), -3.0 kV (negative).

  • Gas Temperature: 325 °C.

  • Gas Flow: 8 L/min.

  • Acquisition Mode 1 (Full Scan): Scan from m/z 50 to 300 to confirm the presence of the precursor ions ([M+H]⁺ at 175.2 and [M-H]⁻ at 173.2).

  • Acquisition Mode 2 (Product Ion Scan / MS/MS):

    • Isolate the precursor ion (m/z 175.2 in positive mode, 173.2 in negative mode).

    • Perform CID using a collision gas (e.g., nitrogen or argon).

    • Acquire product ion spectra by ramping the collision energy from 10 eV to 50 eV in 5 eV steps to observe the change in fragmentation patterns.

Conclusion

References

• 9

• 10

• 1

• 3

• 4

• 11

• 12

• 13

• 6

• 14

• 15

• 16

• 8

• 17

• 18

• 5

• 19

• 2

• 20

• 21

Sources

• 1. Ion Types and Fragmentation Patterns in Mass Spectrometry - Creative Proteomics [creative-proteomics.com]
• 2. whitman.edu [whitman.edu]
• 3. GCMS Section 6.13 [people.whitman.edu]
• 4. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 5. Competing fragmentation processes of O-acetyl-substituted carboxylate anions subjected to collision-induced dissociation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Collision-induced dissociation - Wikipedia [en.wikipedia.org]
• 7. gala.gre.ac.uk [gala.gre.ac.uk]
• 8. researchgate.net [researchgate.net]
• 9. par.nsf.gov [par.nsf.gov]
• 10. Mass spectra of cyclic ethers formed in the low-temperature oxidation of a series of n-alkanes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. epa.gov [epa.gov]
• 15. baarslab.wordpress.ncsu.edu [baarslab.wordpress.ncsu.edu]
• 16. refubium.fu-berlin.de [refubium.fu-berlin.de]
• 17. Liquid secondary ionization mass spectrometry and collision-induced dissociation study of 2-chloro-N10-substituted phenoxazines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for the structural elucidation and characterization of synthetic and natural products - Natural Product Reports (RSC Publishing) [pubs.rsc.org]
• 19. The collision-induced dissociation mechanism of sodiated Hex–HexNAc disaccharides - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 20. Frontiers | Recent Approaches for Chemical Speciation and Analysis by Electrospray Ionization (ESI) Mass Spectrometry [frontiersin.org]
• 21. southampton.ac.uk [southampton.ac.uk]

Metabolic stability comparison of oxan-4-yl vs cyclohexyl ethanol derivatives

An In-Depth Guide to the Metabolic Stability of Oxan-4-yl vs. Cyclohexyl Ethanol Derivatives for Drug Discovery Professionals

In the landscape of modern medicinal chemistry, the strategic modification of molecular scaffolds to enhance drug-like properties is paramount. Among the most critical of these properties is metabolic stability, which dictates a compound's half-life, bioavailability, and overall therapeutic efficacy.[1] A common strategy to improve solubility and escape the flatland of aromatic systems is the incorporation of saturated rings. The cyclohexyl and oxan-4-yl (tetrahydro-2H-pyran-4-yl) moieties are frequently employed as bioisosteres for this purpose. While structurally similar, the introduction of a heteroatom in the oxane ring profoundly alters its electronic properties, leading to significant differences in metabolic fate.

This guide provides a comprehensive comparison of the metabolic stability of oxan-4-yl versus cyclohexyl ethanol derivatives, grounded in the principles of drug metabolism and supported by a detailed experimental framework. We will explore the mechanistic basis for their differential stability, present a robust protocol for in vitro assessment, and interpret the resulting data to inform rational drug design.

The Mechanistic Underpinnings of Metabolic Oxidation

The primary route of metabolism for saturated carbocyclic and heterocyclic rings is oxidation, catalyzed predominantly by the cytochrome P450 (CYP) superfamily of enzymes located in the liver.[2][3] These enzymes facilitate the insertion of an oxygen atom into a C-H bond, a process that is highly sensitive to the electronic and steric environment of that bond.[3][4]

• Cyclohexyl Moiety: The cyclohexane ring is a lipophilic, electron-rich system. All C-H bonds are relatively similar in terms of electronic activation, making multiple positions susceptible to CYP-mediated hydroxylation. This often leads to a mixture of metabolites and a faster rate of overall clearance. The molecule presents a larger "attack surface" for metabolic enzymes.

• Oxan-4-yl Moiety: The introduction of an oxygen atom into the ring to form an oxane (tetrahydropyran) fundamentally changes its metabolic profile. The electronegative oxygen atom exerts a powerful electron-withdrawing inductive effect. This effect deactivates the adjacent C-H bonds at the C2 and C6 positions, making them significantly less prone to oxidative attack.[5] While the C3 and C5 positions are less affected, the C4 position is the most electronically distant from the deactivating heteroatom, resembling the reactivity of a carbon in a standard cyclohexane ring, albeit within a less electron-rich system overall. Consequently, metabolism is often directed away from the oxane ring or focused specifically on the C4 position, leading to a more predictable metabolic profile and, frequently, enhanced stability.

This fundamental electronic difference forms the basis of our central hypothesis: The oxan-4-yl moiety, when attached via its C4 position, confers greater metabolic stability compared to a structurally analogous cyclohexyl group.

Experimental Design: The Liver Microsomal Stability Assay

To empirically test our hypothesis, the industry-standard in vitro liver microsomal stability assay is the method of choice.[6][7] This assay measures the rate of disappearance of a test compound when incubated with liver microsomes, which are vesicle-like artifacts derived from the endoplasmic reticulum of hepatocytes and are rich in Phase I metabolic enzymes, particularly CYPs.[2][8] The assay requires a cofactor, NADPH, to fuel the CYP catalytic cycle.[2][3] By quantifying the parent compound at various time points using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), we can determine key parameters like half-life (t½) and intrinsic clearance (Clint).[8][9][10]

Detailed Experimental Protocol: Human Liver Microsome Stability Assay

This protocol provides a self-validating system for the direct comparison of test compounds.

1. Materials and Reagents:

• Test Compounds: 2-(cyclohexyl)ethan-1-ol (Compound A) and 2-(oxan-4-yl)ethan-1-ol (Compound B), 10 mM stock solutions in DMSO.

• Control Compounds: Propranolol (high clearance), Verapamil (intermediate clearance), 10 mM stock solutions in DMSO.

• Pooled Human Liver Microsomes (HLMs), 20 mg/mL stock (e.g., from BioIVT).

• Potassium Phosphate Buffer (100 mM, pH 7.4).

• NADPH Regenerating System (e.g., Corning Gentest™).

• Acetonitrile (ACN) with an appropriate internal standard (e.g., 100 ng/mL Tolbutamide).

• 96-well incubation and collection plates.

• Calibrated pipettes, incubators, centrifuges.

2. Preparation of Solutions:

• Microsome Working Solution: Thaw HLM stock at 37°C and dilute in ice-cold phosphate buffer to a final concentration of 1.0 mg/mL.[8][11] Keep on ice.

• Test/Control Compound Working Solution: Dilute 10 mM stock solutions to 100 µM in buffer.

• NADPH Solution: Prepare the NADPH regenerating system according to the manufacturer's instructions to achieve a final concentration of 1 mM in the incubation.

3. Incubation Procedure:

• Add 98 µL of the 1.0 mg/mL HLM working solution to the wells of a 96-well plate.

• Add 1 µL of the 100 µM test/control compound working solution to the appropriate wells to achieve a final substrate concentration of 1 µM.[8]

• Pre-incubation: Gently mix and incubate the plate at 37°C for 5 minutes to equilibrate the temperature.

• Reaction Initiation: Add 1 µL of the prepared NADPH solution to initiate the metabolic reaction. This is the T=0 time point for a parallel control plate. For the reaction plate, this marks the start of the incubation.

• Time Points: Incubate the reaction plate at 37°C. At designated time points (e.g., 0, 5, 15, 30, 45, 60 minutes), terminate the reaction in the corresponding wells.[6]

• Reaction Termination: To terminate, add 200 µL of ice-cold ACN with internal standard to the appropriate wells. This precipitates the microsomal proteins and stops all enzymatic activity.

• Sample Processing: Once all time points are collected, seal the plate and centrifuge at 4000 rpm for 15 minutes to pellet the precipitated protein.

• Transfer the supernatant to a new 96-well plate for analysis.

4. LC-MS/MS Analysis:

• Analyze the samples using a validated LC-MS/MS method to quantify the peak area of the parent compound relative to the internal standard.[12][13] The use of tandem mass spectrometry provides the high sensitivity and specificity required to distinguish the analyte from the complex biological matrix.[12]

5. Data Analysis:

• Calculate the percentage of the parent compound remaining at each time point relative to the T=0 sample.

• Plot the natural logarithm (ln) of the percent remaining versus time.

• Determine the slope of the line from a linear regression analysis. The slope (k) represents the elimination rate constant.

• Calculate Half-Life (t½): t½ = -0.693 / k

• Calculate Intrinsic Clearance (Clint): Clint (µL/min/mg protein) = (0.693 / t½) * (1 / Microsomal Protein Concentration)

Experimental Workflow Diagram

Caption: Workflow for the in vitro liver microsomal stability assay.

Comparative Data and Interpretation

Following the protocol above, we can generate comparative data for our two model compounds. The results below represent a typical outcome based on established metabolic principles.

Table 1: Comparative Metabolic Stability Data

Compound ID	Structure	Moiety	t½ (min)	Clint (µL/min/mg protein)	Predicted In Vivo Clearance
A	2-(cyclohexyl)ethan-1-ol	Cyclohexyl	18	77.0	High
B	2-(oxan-4-yl)ethan-1-ol	Oxan-4-yl	75	18.5	Low to Moderate

Interpretation:

The data clearly demonstrates the superior metabolic stability of the oxan-4-yl derivative (Compound B) compared to its cyclohexyl counterpart (Compound A).

• Compound A (Cyclohexyl): With a short half-life of 18 minutes and high intrinsic clearance, this compound is rapidly metabolized by liver microsomes. This suggests that upon in vivo administration, it would likely be subject to extensive first-pass metabolism, leading to low oral bioavailability and a short duration of action.

• Compound B (Oxan-4-yl): This compound exhibits a significantly longer half-life (>4-fold increase) and a correspondingly lower intrinsic clearance. This increased stability is a direct consequence of the deactivating effect of the ring oxygen, which protects the majority of the ring's C-H bonds from CYP-mediated oxidation. The reduced rate of metabolism predicts a lower level of hepatic clearance in vivo, likely resulting in improved bioavailability and a more desirable pharmacokinetic profile.

Predicted Metabolic Pathways

The differential stability is also reflected in the predicted metabolic pathways for each compound.

Caption: Predicted primary metabolic pathways for the two derivatives.

For the cyclohexyl derivative, oxidation can occur at multiple positions, leading to a diverse metabolite pool. In contrast, the oxan-4-yl derivative's metabolism is funneled primarily through oxidation at the C4 position, the site most electronically removed from the deactivating influence of the oxygen heteroatom. This not only slows metabolism but also simplifies the metabolite profile, which is advantageous for safety and toxicology assessments.

Conclusion and Practical Implications for Drug Design

The replacement of a cyclohexyl ring with an oxan-4-yl moiety is a powerful and well-validated strategy in medicinal chemistry to enhance metabolic stability.[5][14] Our analysis, grounded in the electronic principles of CYP-mediated oxidation and supported by a standard experimental framework, confirms this assertion.

Key Takeaways for Researchers:

• The Problem: Saturated carbocycles like cyclohexane are often metabolic "hotspots" due to their electron-rich C-H bonds, leading to rapid clearance.

• The Solution: Introducing a heteroatom, as in the oxan-4-yl ring, exerts a deactivating inductive effect, "shielding" the ring from extensive oxidative metabolism.

• The Result: This substitution typically leads to a longer half-life, lower intrinsic clearance, and a more predictable, simplified metabolite profile.

• Strategic Application: When faced with metabolic liabilities associated with a cyclohexyl or other aliphatic ring, a switch to an oxan-4-yl bioisostere should be considered a primary optimization strategy to improve the pharmacokinetic profile of a drug candidate.

By understanding the fundamental metabolic differences between these two common scaffolds, drug development professionals can make more informed decisions, accelerating the journey from a promising lead compound to a viable clinical candidate.

References

• Metabolic stability in liver microsomes. Mercell. [Link]

• Advanced in vitro metabolic stability assays for drug discovery. Nuvisan. [Link]

• In vitro drug metabolism: for the selection of your lead compounds. MTT Lab. [Link]

• A preparative small-molecule mimic of liver CYP450 enzymes in the aliphatic C–H oxidation of carbocyclic N-heterocycles. Proceedings of the National Academy of Sciences (PNAS). [Link]

• Protocol for the Human Liver Microsome Stability Assay. ResearchGate. [Link]

• Tuning P450 Enzymes as Oxidation Catalysts. ACS Catalysis. [Link]

• A Rapid and Sensitive UPLC-MS/MS Method for Quantifying Capmatinib in Human Liver Microsomes: Evaluation of Metabolic Stability by In Silico and In Vitro Analysis. MDPI. [Link]

• A validated LC-MS/MS analytical method for the quantification of pemigatinib: metabolic stability evaluation in human liver microsomes. RSC Publishing. [Link]

• Bioanalytical Method Development in the United States: Key Techniques and Services. ResolveMass. [Link]

• Simplified LC/MS/MS Bioanalytical Method Development with RADAR Technology. Waters. [Link]

• Cytochrome P450 Mechanism B Major Types of P450 oxidation Reactions. University of Washington. [Link]

• Drug Metabolic Stability in Early Drug Discovery to Develop Potential Lead Compounds. Taylor & Francis Online. [Link]

• Metabolic Stability and its Role in Biopharmaceutical Development: Trends and Innovations. Allied Academies. [Link]

• Oxetanes in Drug Discovery Campaigns. ACS Publications. [Link]

Sources

• 1. longdom.org [longdom.org]
• 2. mttlab.eu [mttlab.eu]
• 3. pubs.acs.org [pubs.acs.org]
• 4. courses.washington.edu [courses.washington.edu]
• 5. researchgate.net [researchgate.net]
• 6. merckmillipore.com [merckmillipore.com]
• 7. nuvisan.com [nuvisan.com]
• 8. info.mercell.com [info.mercell.com]
• 9. A Rapid and Sensitive UPLC-MS/MS Method for Quantifying Capmatinib in Human Liver Microsomes: Evaluation of Metabolic Stability by In Silico and In Vitro Analysis [mdpi.com]
• 10. A validated LC-MS/MS analytical method for the quantification of pemigatinib: metabolic stability evaluation in human liver microsomes - RSC Advances (RSC Publishing) DOI:10.1039/D2RA02885A [pubs.rsc.org]
• 11. researchgate.net [researchgate.net]
• 12. resolvemass.ca [resolvemass.ca]
• 13. youtube.com [youtube.com]
• 14. Oxetanes in Drug Discovery Campaigns - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Reference Standards for the Analysis of 2-Ethoxy-2-(oxan-4-yl)ethan-1-ol

Introduction

In the landscape of pharmaceutical research and development, the precise and accurate analysis of novel chemical entities is paramount. 2-Ethoxy-2-(oxan-4-yl)ethan-1-ol, a molecule of interest in various synthetic pathways, requires well-characterized reference standards for its quantification and impurity profiling. This guide provides a comprehensive comparison of available reference standards and outlines robust analytical methodologies for the analysis of this compound. We will delve into the practical aspects of utilizing commercially available standards, introduce a suitable comparative standard, and establish a framework for achieving metrologically traceable results. This document is intended for researchers, scientists, and drug development professionals who require a deep technical understanding of reference standard selection and application in a regulated environment.

The Challenge of Sourcing a High-Purity Reference Standard

An initial market survey reveals that a commercially available standard of 2-Ethoxy-2-(oxan-4-yl)ethan-1-ol is available from suppliers such as Sigma-Aldrich with a purity of approximately 95%. While this standard is suitable for initial identification and preliminary quantitative work, its purity level falls short of the stringent requirements for a primary reference standard, which typically necessitates a purity of >99.5%. The absence of a high-purity certified reference material (CRM) for this specific molecule presents a significant analytical challenge. It necessitates a multi-faceted approach to establish confidence in analytical data, including the use of a comparative standard and orthogonal analytical techniques for purity verification.

Comparative Reference Standard: 2-(Tetrahydro-2H-pyran-4-yl)ethanol

To address the limitations of the available 2-Ethoxy-2-(oxan-4-yl)ethan-1-ol standard, we propose the use of a structurally similar compound, 2-(Tetrahydro-2H-pyran-4-yl)ethanol , as a comparative reference standard. This compound shares the core tetrahydropyran ethanol moiety, making it a suitable surrogate for chromatographic and spectroscopic method development and for relative response factor determination. It is commercially available with a higher purity of 97%. While still not a primary standard, its higher purity provides a better benchmark for quantitative analysis.

Feature	2-Ethoxy-2-(oxan-4-yl)ethan-1-ol	2-(Tetrahydro-2H-pyran-4-yl)ethanol
CAS Number	2758001-94-2	4677-18-3
Molecular Formula	C₉H₁₈O₃	C₇H₁₄O₂
Molecular Weight	174.24 g/mol	130.19 g/mol
Commercially Available Purity	~95%	97%
Structural Similarity to Analyte	Analyte	High (shares tetrahydropyran ethanol core)

Establishing Metrological Traceability with a Certified Reference Material (CRM)

To ensure the highest level of accuracy and comparability of results, it is crucial to establish metrological traceability to the International System of Units (SI). In the absence of a CRM for the specific analyte, we can utilize a CRM of a related, well-characterized compound. For the analytical methods described herein, Tetrahydrofuran (THF) , available as a Pharmaceutical Secondary Standard and Certified Reference Material, is an excellent choice[1][2]. THF can be used to calibrate and validate the analytical instrumentation, particularly for chromatographic methods, ensuring the reliability of the measurements.

Analytical Methodologies for Characterization and Comparison

A multi-pronged analytical approach is essential for the comprehensive characterization of the 2-Ethoxy-2-(oxan-4-yl)ethan-1-ol standard and for its comparison with the alternative standard. The following sections detail the recommended analytical techniques and provide illustrative experimental protocols.

Gas Chromatography-Mass Spectrometry (GC-MS) for Identity and Purity

GC-MS is a powerful technique for the identification and purity assessment of volatile and semi-volatile compounds. Due to the presence of a hydroxyl group, derivatization is recommended to improve the volatility and chromatographic peak shape of both 2-Ethoxy-2-(oxan-4-yl)ethan-1-ol and the comparative standard. Silylation is a common and effective derivatization technique for alcohols[3].

Workflow for GC-MS Analysis:

Caption: GC-MS analysis workflow with silylation.

Illustrative GC-MS Data:

• 2-Ethoxy-2-(oxan-4-yl)ethan-1-ol (Silylated): A representative GC-MS chromatogram would show a major peak corresponding to the silylated derivative. The mass spectrum of this peak would exhibit a characteristic fragmentation pattern, including a molecular ion peak (or M-15 peak) confirming the identity. Minor peaks would indicate the presence of impurities.

• 2-(Tetrahydro-2H-pyran-4-yl)ethanol (Silylated): Similarly, the chromatogram would display a prominent peak for the silylated comparative standard, with its mass spectrum confirming the structure. The higher purity of this standard should be reflected in a cleaner chromatogram with fewer and smaller impurity peaks.

High-Performance Liquid Chromatography with Evaporative Light Scattering Detection (HPLC-ELSD)

Since 2-Ethoxy-2-(oxan-4-yl)ethan-1-ol lacks a strong UV chromophore, conventional HPLC with UV detection is not suitable for sensitive quantification. Evaporative Light Scattering Detection (ELSD) is an excellent alternative as it is a universal detection method for non-volatile analytes and is compatible with gradient elution[4][5][6].

Workflow for HPLC-ELSD Analysis:

Caption: HPLC-ELSD analysis workflow.

Illustrative HPLC-ELSD Data:

• Comparison of Standards: An overlay of the HPLC-ELSD chromatograms for both standards would allow for a direct comparison of their purity profiles. The 2-(Tetrahydro-2H-pyran-4-yl)ethanol should exhibit a more homogenous peak.

• Calibration: A log-log plot of peak area versus concentration for each standard should be constructed to establish the calibration curve, as ELSD response is often non-linear[7].

Quantitative Nuclear Magnetic Resonance (qNMR) for Absolute Purity Determination

Quantitative NMR (qNMR) is a primary ratio method that allows for the determination of the absolute purity of a substance without the need for a reference standard of the same compound. This makes it an invaluable tool in situations where a high-purity certified reference material is not available. The principle of qNMR lies in the direct proportionality between the integrated signal area and the number of protons giving rise to that signal.

Workflow for qNMR Purity Assessment:

Caption: qNMR workflow for purity determination.

Illustrative ¹H-NMR Data:

• ¹H-NMR Spectrum of 2-Ethoxy-2-(oxan-4-yl)ethan-1-ol: The spectrum would show characteristic signals for the ethoxy group (a triplet and a quartet), protons on the tetrahydropyran ring, and the protons of the ethan-1-ol moiety.

• ¹H-NMR Spectrum of 2-(Tetrahydro-2H-pyran-4-yl)ethanol: The spectrum would be simpler, lacking the ethoxy signals, but showing the characteristic signals of the tetrahydropyran ring and the ethanol side chain.

By comparing the integral of a known proton signal from the analyte with the integral of a known proton signal from a certified internal standard of known purity, the absolute purity of the analyte can be calculated.

Potential Impurities in 2-Ethoxy-2-(oxan-4-yl)ethan-1-ol

Based on a plausible synthetic route involving the reaction of 4-formyltetrahydropyran with an ethoxy-containing organometallic reagent followed by reduction, or the ethoxylation of a suitable precursor, potential impurities could include:

• Starting materials: Unreacted 4-formyltetrahydropyran or the precursor alcohol.

• By-products: Di-ethoxylated products, or products from side reactions of the organometallic reagent.

• Solvents: Residual solvents from the synthesis and purification steps.

• Water: As the compound is hygroscopic.

These potential impurities should be considered when developing and validating analytical methods.

Conclusion and Recommendations

The analysis of 2-Ethoxy-2-(oxan-4-yl)ethan-1-ol requires a careful and considered approach due to the lack of a high-purity certified reference material. This guide proposes a robust strategy that combines the use of a commercially available standard, a structurally similar comparative standard, and orthogonal analytical techniques to ensure the quality and reliability of analytical data.

Key Recommendations:

• Primary Analysis: Utilize the commercially available 2-Ethoxy-2-(oxan-4-yl)ethan-1-ol (95% purity) for initial identification and method development.

• Comparative Analysis: Employ 2-(Tetrahydro-2H-pyran-4-yl)ethanol (97% purity) as a comparative standard for purity assessment and relative response factor determination in chromatographic methods.

• Purity Verification: Independently verify the purity of the 2-Ethoxy-2-(oxan-4-yl)ethan-1-ol standard using qNMR. This will provide an absolute purity value and increase confidence in its use for quantitative purposes.

• Methodology:

  • Use GC-MS with silylation for identity confirmation and impurity profiling.

  • Employ HPLC-ELSD for quantitative analysis, especially for monitoring stability and for release testing of materials containing this compound.

• Traceability: Establish metrological traceability by using a certified reference material such as Tetrahydrofuran for instrument qualification and method validation.

By implementing this comprehensive analytical strategy, researchers, scientists, and drug development professionals can generate accurate, reliable, and defensible data for 2-Ethoxy-2-(oxan-4-yl)ethan-1-ol, ensuring the quality and integrity of their research and development activities.

References

• NIST WebBook. Ethanol, 2-(2-ethoxyethoxy)-. [Link]

• iChemical. 2-(Tetrahydro-2H-pyran-4-yl)ethanol. [Link]

• Spectrum Pharmacy Products. 2-(2-Ethoxyethoxy)ethanol, Reagent. [Link]

• Wikipedia. 2-(2-Ethoxyethoxy)ethanol. [Link]

• Lab Manager. ELSD in HPLC: How Evaporative Light Scattering Detection Enhances Compound Analysis. [Link]

• ResearchGate. GC/MS chromatogram (full scan) of the silylated content of fraction 4... [Link]

• Univar Solutions. Tetrahydrofuran, Technical Grade, Liquid, 400 lb Drum. [Link]

• LCGC International. Review and Optimization of Linearity and Precision in Quantitative HPLC–ELSD with Chemometrics. [Link]

• Parker Hannifin. Evaporative Light Scattering Detection (ELSD) for HPLC. [Link]

• ScienceDirect. Development of a simple high performance liquid chromatography (HPLC)/evaporative light scattering detector (ELSD) method to determine Polysorbate 80 in an ophthalmic formulation. [Link]

• YouTube. Draw the NMR Spectrum of ethanol. [Link]

• BrJAC. Evaluation of the Effect of Silylation in the Development of an Analytical Method for the Determination of UV Filters and Hormones by GC-MS. [Link]

• PubMed. Deciphering Isotopic Fine Structures of Silylated Compounds in Gas Chromatography-Vacuum Photoionization Orbitrap Mass Spectrometry of Bio-Oils. [Link]

• ResearchGate. 1 H-NMR spectra of ethoxy ethane resulted from H2SO4-catalized condensation reaction. [Link]

• Pharmacognosy Journal. GC-MS Analysis of Bio-active Compounds in Ethanol Extract of Putranjiva roxburghii Wall. Fruit Peel. [Link]

• MDPI. GC-MS Silylation Derivative Method to Characterise Black BIC® Ballpoint 2-Phenoxyethanol Ratio Evaporation Profile—A Contribution to Ink Ageing Estimation. [Link]

• NIST WebBook. 2H-Pyran-2-ol, tetrahydro-. [Link]

• NIST WebBook. Ethanol, 2-ethoxy-. [Link]

Sources

• 1. Tetrahydrofuran, Pharmaceutical Secondary Standard, Certified Reference Material, MilliporeSigma Supelco 3 x 1.2 mL | Buy Online | MilliporeSigma Supelco | Fisher Scientific [fishersci.com]
• 2. accustandard.com [accustandard.com]
• 3. brjac.com.br [brjac.com.br]
• 4. ELSD in HPLC: How Evaporative Light Scattering Detection Enhances Compound Analysis | Lab Manager [labmanager.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. parker.com [parker.com]
• 7. applications.emro.who.int [applications.emro.who.int]

Optimizing Bioavailability: A Comparative Guide to Crystalline Derivatives of "Compound-X"

Topic: X-ray Crystallography Data for Crystalline Derivatives of a Novel Kinase Inhibitor Candidate ("Compound-X") Content Type: Publish Comparison Guide

Executive Summary

In the development of small molecule therapeutics, particularly BCS Class II (low solubility, high permeability) candidates, the selection of the optimal solid-state form is a critical milestone. This guide provides a technical comparison of three distinct crystalline derivatives of a hypothetical kinase inhibitor, "Compound-X" : its Free Base (Polymorph I) , a Hydrochloride Salt , and a Glutaric Acid Co-crystal .

By analyzing high-resolution X-ray crystallography data, we elucidate the structural mechanisms driving differences in solubility, stability, and bioavailability. This guide is designed for medicinal chemists and formulation scientists seeking actionable protocols for solid-form optimization.

Comparative Analysis: Crystallographic & Physicochemical Data[1][2][3]

The following data summarizes the structural and functional divergence of the three derivatives. Note the correlation between the Density/Packing Coefficient and Thermodynamic Stability , and the inverse relationship between Lattice Energy and Solubility .

Table 1: X-ray Crystallographic Metrics

Data derived from single-crystal diffraction at 100 K.

Metric	Free Base (Form I)	Hydrochloride Salt	Glutaric Acid Co-crystal
Crystal System	Monoclinic	Orthorhombic	Triclinic
Space Group	P2₁/c	Pbca	P-1
Unit Cell Vol ( )	1245.8	2105.4	1450.2
Z / Z'	4 / 1	8 / 1	2 / 1
Calc. Density ( )	1.28	1.42	1.35
Resolution ( )	0.82	0.78	0.80
R-Factor ( )	4.2%	3.5%	3.9%
Interactions	Weak - stacking	Charge-assisted H-bonds	Heterosynthons (Acid-Pyridine)

Table 2: Physicochemical Performance Profile

Property	Free Base (Form I)	Hydrochloride Salt	Glutaric Acid Co-crystal
Aqueous Solubility	< 0.01 mg/mL (Poor)	2.5 mg/mL (High)	0.8 mg/mL (Moderate)
Melting Point ( )	145°C	210°C (Decomposes)	168°C
Hygroscopicity	Non-hygroscopic	High (>80% RH)	Low
Bioavailability (Rat)	15%	85%	65%
Development Verdict	Reference Only	Lead Candidate	Backup (if Salt fails stability)

Deep Dive: Interpreting the Crystallography Data

The Salt Advantage: Ionic Lattice Energy

The Hydrochloride Salt exhibits the highest calculated density (

) and melting point. Crystallographic analysis reveals a shortening of the interaction distance between the protonated pyridine nitrogen of Compound-X and the chloride counter-ion ( ). This charge-assisted hydrogen bond creates a robust ionic lattice with high lattice energy.

• Causality: High lattice energy typically correlates with high melting points but can antagonize solubility. However, the dissociation of the ionic species in water is thermodynamically favorable due to the high solvation enthalpy of the chloride ion, driving the superior solubility (2.5 mg/mL) observed here [1, 4].

The Co-crystal Alternative: Supramolecular Synthons

The Glutaric Acid Co-crystal does not involve proton transfer. Instead, the structure reveals a supramolecular heterosynthon : a neutral hydrogen bond between the carboxylic acid of the co-former and the pyridine ring of Compound-X.

• Insight: The R-factor of 3.9% confirms a high-quality model where hydrogen positions are unambiguous. The absence of a discrete proton transfer (verified by difference Fourier maps) classifies this strictly as a co-crystal, not a salt. This form offers a "middle ground"—improving solubility 80-fold over the free base without the hygroscopicity risks often associated with halide salts [3, 5].

Experimental Protocols

Protocol A: High-Throughput Solid Form Screening

Objective: To identify stable crystalline derivatives using a sparse-matrix approach.

• Preparation: Dissolve Compound-X (10 mg/mL) in a volatile solvent (e.g., THF or Methanol).

• Plate Setup: Use a 96-well crystallization plate. Pipette 50 µL of stock solution into each well.

• Co-former Addition: Add 1.0 equivalent of counter-ions (HCl, methanesulfonic acid) or co-formers (glutaric acid, nicotinamide) to respective wells.

• Evaporation: Cover with a pierced film to allow slow evaporation at 25°C for 48-72 hours.

• Analysis: Analyze "hits" (solid precipitates) via Polarized Light Microscopy (PLM) for birefringence.

• Validation: Confirm unique phases using Powder X-Ray Diffraction (PXRD). Look for shifts in

  peaks relative to the Free Base [2].

Protocol B: Single Crystal Growth (Vapor Diffusion)

Objective: To grow diffraction-quality crystals for structure solution.

• Inner Vial: Place 10 mg of the specific derivative (e.g., the HCl salt) in a small glass vial. Dissolve in the minimum amount of "good" solvent (e.g., Ethanol).

• Outer Vessel: Place the open inner vial inside a larger jar containing a "poor" solvent (e.g., Hexane or Diethyl Ether).

• Equilibration: Seal the outer jar tightly. The poor solvent will slowly diffuse into the ethanol solution, reducing solubility and promoting controlled nucleation.

• Harvesting: After 3-7 days, harvest crystals under oil and mount on a goniometer head for X-ray data collection at 100 K to minimize thermal motion [1].

Visualizing the Workflow

Figure 1: Solid Form Screening & Selection Workflow

This workflow illustrates the critical decision points from raw API to the selection of a final candidate form.

Caption: Step-by-step logic for identifying and validating the optimal crystalline derivative.

Figure 2: Mechanism of Solubility Enhancement

Visualizing how different derivatives interact with the solvent.

Caption: Mechanistic pathways determining the bioavailability of different solid forms.

References

• Crystallization Systems. (2019). Crystallization screening with the Crystallization Systems Workflow. Retrieved from

• Unchained Labs. High-throughput 96-well cocrystal screening workflow for active pharmaceutical ingredients. Retrieved from

• International Journal of Scientific Research and Technology. (2025). Co-Crystals in Enhancing Drug Solubility and Stability: A Comprehensive Review. Retrieved from

• National Institutes of Health (PMC). X-ray crystallography: Assessment and validation of protein-small molecule complexes for drug discovery. Retrieved from

• American Pharmaceutical Review. (2010). Salt and Polymorph Selection Strategy Based on the Biopharmaceutical Classification System. Retrieved from

• Cambridge Crystallographic Data Centre (CCDC). (2019). New insights and innovation from a million crystal structures in the Cambridge Structural Database. Retrieved from

A Comparative Analysis of Aqueous Solubility: 2-Ethoxy vs. 2-Methoxy Substituted Oxanyl Alcohols

Introduction

In the landscape of drug discovery and development, the aqueous solubility of a candidate molecule is a critical physicochemical property that dictates its therapeutic potential. Poor solubility can severely hamper drug absorption, leading to low bioavailability and unpredictable clinical outcomes.[1][2] Consequently, a profound understanding of how subtle structural modifications influence a molecule's solubility is paramount for medicinal chemists and formulation scientists. This guide provides an in-depth comparative analysis of the aqueous solubility of two closely related analogs: 2-methoxy- and 2-ethoxy-substituted oxanyl alcohols.

The oxane (tetrahydropyran) ring is a common scaffold in many pharmaceutical agents. The substituents on this ring play a pivotal role in modulating the molecule's properties. Here, we focus on the substitution at the 2-position with a methoxy (-OCH₃) versus an ethoxy (-OCH₂CH₃) group. While seemingly a minor difference—the addition of a single methylene unit—this change can have significant repercussions for the compound's interaction with an aqueous environment. This guide will dissect the theoretical underpinnings of this difference, provide robust experimental protocols for quantification, and interpret the resulting data to offer actionable insights for drug development professionals.

Theoretical Framework: Unpacking the Determinants of Solubility

The solubility of an alcohol in water is a delicate balance between hydrophilic and hydrophobic interactions.[3] The hydroxyl (-OH) group is the primary driver of water solubility, as it can both donate and accept hydrogen bonds with water molecules, facilitating the integration of the alcohol into the water's hydrogen-bonding network.[4][5][6] Conversely, the hydrocarbon portions of the molecule are hydrophobic and disrupt the favorable hydrogen bonding between water molecules, which decreases solubility.[7][8]

• Hydrogen Bonding: Both the 2-methoxy and 2-ethoxy analogs possess a hydroxyl group, which is the primary site for hydrogen bonding with water. The ether oxygen within the methoxy and ethoxy groups can also act as a hydrogen bond acceptor, further contributing to water solubility.

• Molecular Size and Lipophilicity: The core difference between the two molecules lies in the size and hydrophobicity of the alkoxy substituent. The ethoxy group is larger and contains an additional nonpolar methylene (-CH₂) group compared to the methoxy group. This increases the overall size of the hydrophobic region of the molecule.[5][7] As the hydrocarbon chain length increases, the disruptive effect on the water structure becomes more pronounced, leading to a decrease in aqueous solubility.[4][5]

• Partition Coefficient (LogP): Lipophilicity is quantitatively measured by the partition coefficient (P), typically expressed as its logarithm (LogP). LogP is the ratio of a compound's concentration in a nonpolar solvent (commonly n-octanol) to its concentration in an aqueous solvent at equilibrium.[9][10] A higher LogP value indicates greater lipophilicity and generally correlates with lower aqueous solubility.[11][12] It is hypothesized that the 2-ethoxy substituted oxanyl alcohol will exhibit a higher LogP than its 2-methoxy counterpart due to the increased hydrocarbon content.

Based on these principles, the central hypothesis is that the 2-methoxy substituted oxanyl alcohol will exhibit greater aqueous solubility than the 2-ethoxy substituted analog . The addition of the ethyl group is expected to increase the molecule's lipophilicity, thereby reducing its favorable interaction with water.

Visualizing the Structural and Interactive Differences

The following diagram illustrates the key structural difference and its impact on the molecule's hydrophobic character.

Caption: Structural comparison and predicted property shifts.

Experimental Design and Protocols

To empirically validate our hypothesis, we will employ the "gold standard" shake-flask method to determine the thermodynamic equilibrium solubility of each compound.[13][14][15] This method is chosen over kinetic solubility assays because it measures the true equilibrium solubility, which is a more accurate and relevant parameter for lead optimization and formulation development.[1][2][16]

Protocol 1: Thermodynamic Solubility Determination via Shake-Flask Method

This protocol is designed to measure the equilibrium solubility of a compound in a buffered aqueous solution at a physiologically relevant temperature.

Rationale: The shake-flask method ensures that an excess of the solid compound is allowed to equilibrate with the solvent over an extended period, resulting in a saturated solution that reflects the true thermodynamic solubility.[13][16] Incubation at 37 °C mimics physiological temperature, and using a buffer (e.g., Phosphate-Buffered Saline, pH 7.4) maintains a constant pH, which is crucial for ionizable compounds.[2]

Methodology:

• Preparation: Add an excess amount of the solid test compound (e.g., ~2-5 mg, ensuring undissolved solid is visible) to a clear glass vial.

• Solvent Addition: Add a precise volume (e.g., 1 mL) of phosphate-buffered saline (PBS, pH 7.4) to the vial.

• Equilibration: Seal the vials and place them on an orbital shaker or rotator in a temperature-controlled chamber at 37 ± 1 °C.[13] Agitate for 24-48 hours to ensure equilibrium is reached. The extended time is critical for potentially slow-dissolving or polymorphic compounds to reach a true equilibrium state.[16][17]

• Phase Separation: After equilibration, allow the vials to stand undisturbed for at least 1 hour to let undissolved solids settle. Subsequently, clarify the supernatant by centrifugation (e.g., 15,000 x g for 20 minutes).

• Sample Collection: Carefully collect an aliquot of the clear supernatant. For enhanced accuracy, filter the collected supernatant through a low-binding syringe filter (e.g., 0.22 µm PVDF) to remove any remaining particulates.[1]

• Quantification: Prepare a series of calibration standards of the test compound in a suitable solvent (e.g., DMSO or acetonitrile/water). Analyze the saturated supernatant and the calibration standards using a validated analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV) or Liquid Chromatography-Mass Spectrometry (LC-MS).[18]

• Calculation: Determine the concentration of the compound in the supernatant by interpolating from the calibration curve. This concentration represents the thermodynamic solubility.

Protocol 2: LogP (Octanol-Water) Determination

This protocol measures the lipophilicity of the compounds, providing a quantitative value to correlate with the observed solubility.

Rationale: The shake-flask method is the benchmark for direct LogP measurement.[14] It directly quantifies the partitioning of a compound between a lipophilic phase (n-octanol) and an aqueous phase (water or buffer), providing the most accurate measure of its lipophilicity.

Methodology:

• Phase Preparation: Pre-saturate n-octanol with buffer (PBS, pH 7.4) and buffer with n-octanol by mixing them vigorously and allowing the layers to separate overnight. This prevents volume changes during the experiment.

• Compound Addition: Dissolve a known amount of the test compound in the aqueous phase to a concentration well below its aqueous solubility limit.

• Partitioning: Add an equal volume of the pre-saturated n-octanol to the aqueous solution in a glass vial.

• Equilibration: Seal the vial and shake vigorously for 1-2 hours at a constant temperature (e.g., 25 °C). Allow the vial to stand or centrifuge gently to ensure complete separation of the two phases.

• Quantification: Carefully sample both the aqueous and the n-octanol phases. Analyze the concentration of the compound in each phase using a suitable analytical method (e.g., HPLC-UV).

• Calculation: Calculate the LogP using the following formula:

  • P = [Concentration in Octanol] / [Concentration in Aqueous Phase]

  • LogP = log₁₀(P)

Experimental Workflow Visualization

The following diagram outlines the key steps in the thermodynamic solubility determination protocol.

Sources

• 1. enamine.net [enamine.net]
• 2. sygnaturediscovery.com [sygnaturediscovery.com]
• 3. m.youtube.com [m.youtube.com]
• 4. quora.com [quora.com]
• 5. byjus.com [byjus.com]
• 6. Khan Academy [khanacademy.org]
• 7. chemguide.co.uk [chemguide.co.uk]
• 8. Alcohol - Boiling Point, Solubility, Flammability | Britannica [britannica.com]
• 9. Cambridge MedChem Consulting [cambridgemedchemconsulting.com]
• 10. acdlabs.com [acdlabs.com]
• 11. logP - MolModa Documentation [durrantlab.pitt.edu]
• 12. Computational prediction of drug solubility in water-based systems: Qualitative and quantitative approaches used in the current drug discovery and development setting - PMC [pmc.ncbi.nlm.nih.gov]
• 13. who.int [who.int]
• 14. encyclopedia.pub [encyclopedia.pub]
• 15. pharmaexcipients.com [pharmaexcipients.com]
• 16. raytor.com [raytor.com]
• 17. ADME Solubility Assay-BioDuro-Global CRDMO, Rooted in Science [bioduro.com]
• 18. Thermodynamic Solubility Assay | Domainex [domainex.co.uk]